(2R,4S)-azetidine-2,4-dicarboxylic acid

Core Science & Biosynthesis

A Technical Guide to the Structural Elucidation of (2R,4S)-Azetidine-2,4-dicarboxylic Acid

Foreword: The Imperative of Stereochemical Precision

In the landscape of drug discovery and chemical biology, the precise three-dimensional arrangement of atoms within a molecule is not a trivial detail; it is the very basis of molecular recognition and biological function. Azetidine-2,4-dicarboxylic acid, a conformationally constrained amino acid analogue, presents four distinct stereoisomers. Each isomer possesses a unique spatial orientation of its carboxyl groups, leading to profoundly different interactions with biological targets such as metabotropic glutamate receptors (mGluRs).[1][2] This guide provides an in-depth, experience-driven walkthrough of the multifaceted process required to unequivocally confirm the structure and stereochemistry of one specific isomer: (2R,4S)-azetidine-2,4-dicarboxylic acid. Our focus is not merely on the "what" but the "why"—the causal logic behind each experimental choice, ensuring a self-validating and authoritative elucidation workflow.

The Foundational Step: Stereocontrolled Synthesis

The elucidation of a specific stereoisomer begins with its synthesis. An analytical investigation is only as reliable as the sample it examines. Therefore, obtaining an enantiomerically and diastereomerically pure sample is paramount. Asymmetric synthesis provides the necessary control.

A proven strategy involves the use of a chiral auxiliary, which directs the stereochemical outcome of key reactions. For instance, (S)-1-Phenylethylamine can serve as both a chiral director and a source of the azetidine nitrogen.[3] This approach allows for the construction of the azetidine ring with a predictable stereochemical configuration. Subsequent diastereomeric resolution or further stereospecific transformations are then employed to isolate the desired (2R,4S) isomer. The logic is simple: by starting with a known chiral molecule, we introduce a stereochemical bias that can be tracked and leveraged throughout the synthetic sequence, culminating in an optically active product.

Unveiling the Molecular Framework: Spectroscopic Analysis

With a purified sample in hand, we deploy a suite of spectroscopic techniques to piece together the molecular puzzle. Each method provides a unique and complementary piece of evidence.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping Connectivity and Relative Stereochemistry

NMR is the most powerful tool for determining the covalent framework and relative stereochemistry of a molecule in solution. For (2R,4S)-azetidine-2,4-dicarboxylic acid (C₅H₇NO₄, Mol. Wt.: 145.11 g/mol [4][5]), a detailed NMR analysis is indispensable.

• ¹H NMR Spectroscopy : This experiment reveals the number of distinct proton environments and their neighbor relationships through spin-spin coupling. The key to confirming the trans configuration of the (2R,4S) isomer lies in the coupling constant (³J) between the protons at C2 and C4. In a four-membered ring, trans protons typically exhibit a smaller coupling constant than cis protons. We expect to see distinct signals for the protons on the azetidine ring (H2, H3a, H3b, H4).

• ¹³C NMR Spectroscopy : This spectrum confirms the number of unique carbon atoms. We anticipate five distinct signals corresponding to the two carboxylic acid carbons (C=O), the two chiral methine carbons (C2 and C4), and the methylene carbon of the azetidine ring (C3).[6]

• 2D NMR (COSY, HSQC, HMBC) : These experiments are crucial for assembling the complete picture.

  • COSY (Correlation Spectroscopy) establishes H-H coupling networks, allowing us to "walk" across the molecule's proton framework, for example, from H2 to the H3 protons and from the H3 protons to H4.

  • HSQC (Heteronuclear Single Quantum Coherence) unambiguously correlates each proton signal to its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation) reveals longer-range (2-3 bond) H-C correlations, which are vital for confirming the placement of the carboxylic acid groups. For instance, a correlation from the H2 proton to the C4 carbon can further support the ring structure.

Experimental Protocol: NMR Analysis

• Sample Preparation : Dissolve ~5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g., D₂O, as the compound is an amino acid).[6] Add a trace amount of a reference standard like DSS or TSP.

• Data Acquisition : Acquire ¹H, ¹³C, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).[7]

• Data Processing & Analysis : Process the spectra using appropriate software. Integrate ¹H signals, assign chemical shifts, measure coupling constants, and meticulously analyze 2D correlations to build the molecular structure.

Diagram: Key 2D NMR Correlations

Caption: Key COSY and HMBC correlations for structure confirmation.

Table: Expected NMR Data

Nucleus	Atom Position	Expected Chemical Shift (δ, ppm in D₂O)	Expected Multiplicity / Coupling	Key HMBC Correlations
¹H	H2	~4.5 - 4.8	Triplet / Doublet of doublets	C3, C4, COOH at C2
H4	~4.0 - 4.3	Triplet / Doublet of doublets	C2, C3, COOH at C4
H3a, H3b	~2.5 - 3.0	Multiplets	C2, C4
¹³C	COOH (x2)	~170 - 175	Singlet	-
C2	~58 - 62	Singlet	-
C4	~50 - 55	Singlet	-
C3	~22 - 26	Singlet	-

Note: Exact chemical shifts are solvent and pH-dependent. The values provided are estimates based on similar structures.[6]

Mass Spectrometry (MS): Confirming a Foundation

Mass spectrometry provides the elemental formula, a fundamental check on the molecule's identity.

• High-Resolution Mass Spectrometry (HRMS) : This is the definitive technique for confirming the molecular formula. Using a method like Electrospray Ionization Time-of-Flight (ESI-TOF), we can measure the mass-to-charge ratio (m/z) with high precision. For C₅H₇NO₄, the expected exact masses are:

  • [M+H]⁺ (positive ion mode): 146.0448

  • [M-H]⁻ (negative ion mode): 144.0297

  • [M+Na]⁺ (positive ion mode): 168.0267

  • Finding a measured mass that matches one of these theoretical values to within a few parts per million (ppm) provides extremely strong evidence for the elemental composition.

Experimental Protocol: HRMS Analysis

• Sample Preparation : Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable solvent system (e.g., 50:50 water:acetonitrile with 0.1% formic acid for positive mode).

• Infusion : Infuse the sample directly into the ESI source of a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

• Data Acquisition : Acquire the mass spectrum over a relevant m/z range (e.g., 50-500).

• Analysis : Compare the measured m/z of the most intense ion with the theoretical exact mass for the expected formula. The mass error should be < 5 ppm.

The Definitive Proof: Stereochemical Assignment

Spectroscopy confirms the connectivity and relative stereochemistry, but assigning the absolute configuration—distinguishing the (2R,4S) isomer from its (2S,4R) enantiomer—requires methods sensitive to chirality.

Single-Crystal X-ray Crystallography: The Gold Standard

When a suitable single crystal can be grown, X-ray crystallography provides an unambiguous, three-dimensional map of the molecule. This technique is the ultimate arbiter of both relative and absolute stereochemistry.

The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern. This pattern is mathematically deconvoluted to generate an electron density map, from which the positions of all non-hydrogen atoms can be determined.

• Relative Stereochemistry : The resulting 3D model will directly show the trans orientation of the two carboxyl groups on the azetidine ring.

• Absolute Stereochemistry : To determine the absolute configuration (R vs. S), anomalous dispersion is used. This is often accomplished by referencing an atom with a known configuration (e.g., from the chiral auxiliary used in synthesis) or by calculating a Flack parameter, which should be close to zero for the correct enantiomer.[3] The final output is a definitive assignment of the (2R,4S) configuration.

Diagram: Elucidation Workflow

Caption: A comprehensive workflow for structure elucidation.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is an essential orthogonal technique for confirming enantiomeric purity and identity. By using a column with a chiral stationary phase (CSP), it is possible to separate enantiomers.

The principle relies on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector of the CSP. These complexes have different energies, leading to different retention times.

Experimental Protocol: Chiral HPLC Analysis

• Column Selection : Choose an appropriate CSP. Polysaccharide-based columns (e.g., amylose or cellulose derivatives) are often effective for separating chiral amino acids and their derivatives.[8]

• Mobile Phase Development : Start with a typical mobile phase for the selected column (e.g., a mixture of hexane and a polar alcohol like isopropanol). An acidic modifier (e.g., 0.1% trifluoroacetic acid) is often required to ensure good peak shape for acidic analytes.[8]

• Analysis : Inject a solution of the synthesized sample.

• Confirmation : The most robust validation involves injecting an authenticated, commercially available standard of (2R,4S)-azetidine-2,4-dicarboxylic acid. The retention time of the synthesized sample must match that of the standard under identical conditions. The absence of a peak corresponding to the enantiomer confirms high enantiomeric purity.

Conclusion: A Triad of Unambiguous Proof

The elucidation of the (2R,4S)-azetidine-2,4-dicarboxylic acid structure is not achieved by a single experiment but by a self-validating triad of evidence.

• Spectroscopy (NMR & MS) confirms the covalent structure, elemental formula, and relative trans stereochemistry.

• X-ray Crystallography provides the definitive, incontrovertible proof of both relative and absolute stereochemistry.

• Chiral Chromatography offers an orthogonal confirmation of the absolute configuration and a quantitative measure of its enantiomeric purity.

By following this rigorous, multi-faceted approach, researchers and drug development professionals can proceed with absolute confidence in the identity and stereochemical integrity of their molecule, a non-negotiable prerequisite for meaningful biological and pharmacological studies.

References

• Aitken, D. J., & Perrio, S. (2003). Synthesis of optically active azetidine-2,4-dicarboxylic acid and related chiral auxiliaries for asymmetric synthesis. Journal of the Chemical Society, Perkin Transactions 1, (19), 2415-2423. [Link]

• Fowden, L. (1955).

• PubChem. (n.d.). L-Azetidine-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Feske, B. D., et al. (2017). Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation. Journal of the American Chemical Society, 139(30), 10234–10237. [Link]

• Huang, T., & Jander, G. (2017). Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. The Plant Journal, 92(2), 293-306. [Link]

• Li, Y., et al. (2023). Research advances in L-azetidine-2-carboxylic acid. Chinese Journal of Pesticide Science, 25(5), 981-992. [Link]

• Ito, Y., et al. (2018). Multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid for nicotianamine preparation. Heterocycles, 96(12), 2129-2137. [Link]

• Alker, A., et al. (2005). Practical Asymmetric Preparation of Azetidine-2-carboxylic Acid. The Journal of Organic Chemistry, 70(22), 9038–9041. [Link]

• PubChem. (n.d.). (2R)-azetidine-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Nicoletti, F., et al. (1993). Trans-azetidine-2,4-dicarboxylic acid activates neuronal metabotropic receptors. Neuroreport, 4(7), 967-70. [Link]

• Sivaprakasam, M., et al. (2009). Stereocontrolled synthesis and pharmacological evaluation of azetidine-2,3-dicarboxylic acids at NMDA receptors. ChemMedChem, 4(1), 117-25. [Link]

• Johansen, J. L., et al. (1997). Profiling of trans-azetidine-2,4-dicarboxylic acid at the human metabotropic glutamate receptors mGlu1b, -2, -4a and -5a. European Journal of Pharmacology, 336(2-3), 221-5. [Link]

• Matrix Fine Chemicals. (n.d.). AZETIDINE-2,4-DICARBOXYLIC ACID. Retrieved from [Link]

Sources

• 1. Trans-azetidine-2,4-dicarboxylic acid activates neuronal metabotropic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Profiling of trans-azetidine-2,4-dicarboxylic acid at the human metabotropic glutamate receptors mGlu1b, -2, -4a and -5a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of optically active azetidine-2,4-dicarboxylic acid and related chiral auxiliaries for asymmetric synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. scbt.com [scbt.com]
• 5. AZETIDINE-2,4-DICARBOXYLIC ACID | CAS 121050-03-1 [matrix-fine-chemicals.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Technical Guide to the Physicochemical Properties of trans-Azetidine-2,4-dicarboxylic Acid

A Note on Stereochemistry: This guide focuses on the physicochemical properties of trans-azetidine-2,4-dicarboxylic acid. While the user's query specified the (2R,4S) stereoisomer, a thorough review of scientific literature and chemical databases reveals a significant lack of publicly available experimental data for this specific enantiomer. Its enantiomer, (2S,4S)-azetidine-2,4-dicarboxylic acid (CAS RN: 161596-62-9), is more frequently referenced.[1][2][3] Therefore, this document will proceed by discussing the properties of the trans diastereomer, using the (2S,4S) form as the primary exemplar. For any experimental determination, the stereochemical purity of the sample is of paramount importance, and the data presented for the (2S,4S) isomer is expected to be mirrored by its (2R,4S) enantiomer.

Introduction: The Significance of a Constrained Glutamate Analog

(2R,4S)-Azetidine-2,4-dicarboxylic acid, a conformationally restricted analog of L-glutamate, represents a class of small molecules with significant potential in neuroscience and drug discovery. The rigid four-membered azetidine ring system locks the two carboxyl groups and the secondary amine in a defined spatial orientation, offering a tool to probe the specific conformational requirements of glutamate receptors.[4][5] Understanding the fundamental physicochemical properties of this molecule is a critical prerequisite for its application in biological assays, formulation development, and pharmacokinetic studies.

The strained nature of the azetidine ring imparts unique chemical characteristics that can influence its stability, reactivity, and biological activity.[6][7] This guide provides an in-depth overview of the key physicochemical attributes of trans-azetidine-2,4-dicarboxylic acid, coupled with detailed, field-proven methodologies for their experimental determination. The focus is not merely on presenting data, but on explaining the causality behind experimental choices, ensuring that researchers can confidently characterize this and similar molecules.

Molecular Structure and Core Properties

The foundational properties of a molecule dictate its behavior in both chemical and biological systems. For trans-azetidine-2,4-dicarboxylic acid, the key identifiers and computed properties are summarized below.

Chemical Structure and Stereochemistry

The structure consists of a four-membered azetidine ring with carboxylic acid groups at positions 2 and 4. In the trans configuration, these substituents are on opposite sides of the ring plane. The (2R,4S) and (2S,4S) notations refer to the absolute stereochemistry at the two chiral centers.

Caption: General structure of trans-azetidine-2,4-dicarboxylic acid.

Summary of Core Properties

The following table summarizes the key computed and known properties for trans-azetidine-2,4-dicarboxylic acid, primarily referencing the (2S,4S) enantiomer (CAS 161596-62-9).

Property	Value	Source
Molecular Formula	C₅H₇NO₄	[1][2]
Molecular Weight	145.11 g/mol	[1][2]
IUPAC Name	(2R,4S)-azetidine-2,4-dicarboxylic acid
CAS Number	161596-62-9 (for 2S,4S isomer)	[1][2]
Predicted XlogP	-3.1	[1]
Appearance	Assumed to be a solid	[8]

Acidity and Ionization States (pKa)

The pKa values of a molecule are critical as they determine its charge state at a given pH, which in turn governs its solubility, membrane permeability, and receptor-binding interactions. As a dicarboxylic acid with a secondary amine, trans-azetidine-2,4-dicarboxylic acid is an amphoteric molecule with at least three pKa values.

Expected Ionization Behavior

The molecule will exist in various ionic forms depending on the pH of the solution. At very low pH, the amine will be protonated (NH₂⁺) and both carboxyl groups will be neutral (COOH). As the pH increases, the two carboxylic acid groups will deprotonate sequentially, followed by the deprotonation of the secondary amine at higher pH.

Caption: Ionization states of azetidine-2,4-dicarboxylic acid vs. pH.

Experimental Protocol: Potentiometric Titration for pKa Determination

Potentiometric titration remains the gold standard for the experimental determination of pKa values. The principle involves monitoring the pH of a solution of the analyte as a titrant (a strong acid or base) is added incrementally.

Methodology:

• Preparation of Analyte Solution: Accurately weigh approximately 5-10 mg of trans-azetidine-2,4-dicarboxylic acid and dissolve it in a known volume (e.g., 50 mL) of degassed, deionized water. Include a background electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength.

• Titration with Acid: Titrate the solution with a standardized solution of hydrochloric acid (e.g., 0.1 M HCl) to a low pH (e.g., pH 1.5-2.0) to ensure all functional groups are fully protonated.

• Titration with Base: Begin the potentiometric titration by adding small, precise aliquots of a standardized, carbonate-free strong base (e.g., 0.1 M NaOH).

• Data Acquisition: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa values correspond to the pH at the half-equivalence points (the midpoints of the buffer regions). More accurately, the pKa values can be determined from the inflection points of the first derivative of the titration curve.

Causality and Trustworthiness:

• Why carbonate-free base? Carbon dioxide from the atmosphere can dissolve in the NaOH solution to form carbonate, which is a weak base and will introduce buffering regions that interfere with the accurate determination of the analyte's pKa values.

• Why a background electrolyte? The activity coefficients of ions in solution are dependent on the ionic strength. By maintaining a constant and relatively high ionic strength with an inert salt like KCl, the activity coefficients remain constant throughout the titration, ensuring that the measured pH changes are solely due to the protonation/deprotonation of the analyte.

Solubility Profile

Solubility is a cornerstone of drug development, influencing everything from oral bioavailability to the feasibility of intravenous formulations. The Biopharmaceutics Classification System (BCS) categorizes drugs based on their solubility and permeability, with high solubility being a desirable trait.

Factors Influencing Solubility

The solubility of trans-azetidine-2,4-dicarboxylic acid is expected to be highly pH-dependent due to its multiple ionizable groups. It is likely to exhibit its lowest solubility at its isoelectric point (pI), where the net charge is zero, and higher solubility at low and high pH values where it exists as a charged species. The presence of two carboxyl groups and a secondary amine suggests good aqueous solubility.

Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

The shake-flask method is the definitive technique for determining thermodynamic solubility, which represents the true equilibrium solubility of the most stable solid form of the compound.

Methodology:

• Preparation of Media: Prepare a series of buffers across a physiologically relevant pH range (e.g., pH 1.2, 4.5, 6.8, and 7.4).

• Addition of Excess Solid: Add an excess amount of solid trans-azetidine-2,4-dicarboxylic acid to a known volume of each buffer in a sealed container (e.g., glass vial). The solid should be in excess to ensure that a saturated solution is formed.

• Equilibration: Agitate the samples at a constant temperature (typically 25°C or 37°C) for a sufficient period to reach equilibrium (e.g., 24-72 hours). Visual inspection should confirm the presence of undissolved solid at the end of the equilibration period.

• Sample Separation: Separate the undissolved solid from the saturated solution. This is a critical step to avoid artificially high results. A common method is centrifugation followed by filtration of the supernatant through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Mass Spectrometry (LC-MS).

• Data Analysis: Construct a calibration curve using standards of known concentration to quantify the solubility in each buffer.

Causality and Trustworthiness:

• Why excess solid? The presence of undissolved solid is essential to ensure that the solution is truly saturated and that equilibrium has been reached between the solid and dissolved states.

• Why 24-72 hours? This duration is typically sufficient for most compounds to reach equilibrium. For compounds that may undergo polymorphic transformations, longer equilibration times may be necessary to ensure the formation of the most stable, and therefore least soluble, crystal form.

Solid-State Properties

The properties of a compound in its solid state, such as its melting point and crystalline form, are crucial for manufacturing, stability, and dissolution.

Melting Point and Thermal Behavior

The melting point is a fundamental physical property that provides an indication of purity. For crystalline solids, a sharp melting point is indicative of high purity.

Experimental Protocol: Differential Scanning Calorimetry (DSC) for Thermal Analysis

DSC is a powerful thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. It is widely used to determine melting point, purity, and to study polymorphism.[9]

Methodology:

• Sample Preparation: Accurately weigh a small amount of the solid sample (typically 1-5 mg) into a DSC pan (e.g., aluminum).

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Temperature Program: Heat the sample at a constant rate (e.g., 10°C/min) over a defined temperature range that encompasses the expected melting point.

• Data Acquisition: The instrument records the differential heat flow as a function of temperature.

• Data Analysis: The melting point (Tm) is typically taken as the onset or the peak of the endothermic event on the DSC thermogram. The area under the peak corresponds to the enthalpy of fusion.

Causality and Trustworthiness:

• Why a constant heating rate? A linear heating rate ensures that the thermal events are recorded accurately and can be compared between different samples and experiments.

• Why a reference pan? The "differential" nature of the measurement, comparing the sample to an inert reference, allows for the precise measurement of heat flow into or out of the sample, canceling out instrument-specific heat capacity effects.[4]

Caption: Workflow for Melting Point Determination using DSC.

Spectroscopic Characterization

Spectroscopic techniques provide unambiguous confirmation of the chemical structure and can be used for quantitative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for elucidating the structure of organic molecules. For trans-azetidine-2,4-dicarboxylic acid, ¹H NMR would be expected to show signals for the protons on the azetidine ring and the amine proton. The chemical shifts and coupling constants of the ring protons would provide information about their relative stereochemistry.

While specific data for the title compound is unavailable, a synthesis of related azetidine derivatives provides expected chemical shift ranges.[10] For instance, the protons on the azetidine ring are expected to appear in the range of 2.0-4.5 ppm in ¹H NMR.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide structural information through fragmentation patterns. For trans-azetidine-2,4-dicarboxylic acid (MW 145.11), electrospray ionization (ESI) would be a suitable technique. In positive ion mode, a protonated molecular ion [M+H]⁺ would be expected at m/z 146.1. In negative ion mode, a deprotonated molecular ion [M-H]⁻ would be expected at m/z 144.1. Tandem mass spectrometry (MS/MS) could be used to fragment these ions to further confirm the structure.

Stability, Hygroscopicity, and Polymorphism

Chemical Stability

The four-membered azetidine ring is strained and can be susceptible to ring-opening reactions under harsh conditions (e.g., strong acid or base, high temperatures).[6] Stability studies should be conducted to evaluate the degradation of the compound in solution and in the solid state under various conditions (e.g., pH, temperature, light) as per ICH guidelines.

Hygroscopicity

Hygroscopicity is the tendency of a substance to absorb moisture from the atmosphere. Given the presence of multiple polar, hydrogen-bonding functional groups (two carboxylic acids, one secondary amine), trans-azetidine-2,4-dicarboxylic acid is likely to be hygroscopic.[1] This should be experimentally evaluated using techniques like dynamic vapor sorption (DVS) or by storing the compound under different relative humidity conditions and measuring weight gain.

Polymorphism

Polymorphism is the ability of a solid material to exist in more than one crystal form. Different polymorphs can have different physicochemical properties, including solubility and melting point. The potential for polymorphism in trans-azetidine-2,4-dicarboxylic acid should be investigated using techniques such as DSC, X-ray powder diffraction (XRPD), and microscopy.

Conclusion

This technical guide outlines the critical physicochemical properties of trans-azetidine-2,4-dicarboxylic acid and provides robust, validated protocols for their experimental determination. While a lack of specific experimental data for the (2R,4S) enantiomer in the public domain necessitates the use of its (2S,4S) counterpart as a proxy, the methodologies and scientific principles described herein provide a comprehensive framework for researchers. A thorough characterization of these properties is essential for any scientist or drug developer aiming to unlock the full potential of this constrained glutamate analog in their research and development endeavors.

References

• PubChem. trans-Azetidine-2,4-dicarboxylic acid. National Center for Biotechnology Information. [Link]

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223.

• Appchem. trans-azetidine-2,4-dicarboxylic acid. [Link]

• Sivaprakasam, M., Hansen, K. B., David, O., Nielsen, B., Traynelis, S. F., Clausen, R. P., Couty, F., & Bunch, L. (2009). Stereocontrolled synthesis and pharmacological evaluation of azetidine-2,3-dicarboxylic acids at NMDA receptors. ChemMedChem, 4(1), 110–117.
• Thomsen, C., Jensen, L. H., & Egebjerg, J. (1995). Profiling of trans-azetidine-2,4-dicarboxylic acid at the human metabotropic glutamate receptors mGlu1b, -2, -4a and -5a. European journal of pharmacology, 289(3), 431–434.

• Pharmaffiliates. (2S,4S)-(-)-Azetidine-2,4-dicarboxylic acid. [Link]

• Wikipedia. Differential scanning calorimetry. [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558.

• Wikipedia. Azetidine-2-carboxylic acid. [Link]

• Fagg, G. E., Olpe, H. R., Pozza, M. F., Baud, J., van der Putten, H., Schmutz, M., & Vranesic, I. (1993). Trans-azetidine-2,4-dicarboxylic acid activates neuronal metabotropic receptors. Neuroreport, 4(7), 967–970.

• ResearchGate. Molecular basis for azetidine-2-carboxylic acid biosynthesis. [Link]

• OPUS at UTS. A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). [Link]

• ResearchGate. Direct Access to L-Azetidine-2-carboxylic Acid. [Link]

• Futamura, Y., Kurokawa, M., Obata, R., Nishiyama, S., & Sugai, T. (2005). Efficient route to (S)-azetidine-2-carboxylic acid. Bioscience, biotechnology, and biochemistry, 69(10), 1892–1897.

• PubMed. Molecular basis for azetidine-2-carboxylic acid biosynthesis. [Link]

• GlobalChemMall. (2S,4S)-azetidine-2,4-dicarboxylic acid. [Link]

• ResearchGate. pKa values of azeditine (4 a), pyrrolidine (5 a), piperidine (6 a), and their mono- and difluorinated derivatives. [Link]

• Okuyama, K., et al. (2018).

• Watson International Limited. (S)-(+)-GLYCIDYL PHTHALIMIDE CAS 161596-47-0. [Link]

• PubChem. Phthalimide. [Link]

• Journal of Medicinal Chemistry. (1993). Synthesis and metabotropic receptor activity of the novel rigidified glutamate analogs (+)- and (-)-trans-azetidine-2,4-dicarboxylic acid and their N-methyl derivatives. Journal of Medicinal Chemistry, 36(18), 2706-2708.

Sources

• 1. trans-Azetidine-2,4-dicarboxylic acid | C5H7NO4 | CID 6604769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Azetidine-2,4-dicarboxylic Acid | NMDA Receptor Agonist [benchchem.com]
• 5. Trans-azetidine-2,4-dicarboxylic acid activates neuronal metabotropic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. Research advances in <i>L</i>-azetidine-2-carboxylic acid [nyxxb.cn]
• 8. Azetidine-2-carboxylic acid - Wikipedia [en.wikipedia.org]
• 9. jmchemsci.com [jmchemsci.com]
• 10. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

The Azetidine-2,4-Dicarboxylic Acid Scaffold: From Synthetic Pharmacophores to Natural Product Discovery

Here is an in-depth technical whitepaper detailing the discovery, structural biology, and isolation of azetidine-2,4-dicarboxylic acid isomers and their natural derivatives.

Executive Summary

Azetidine-2,4-dicarboxylic acid (Aze-2,4-DCA) and its derivatives represent a highly specialized class of conformationally restricted amino acids. Originally conceptualized and synthesized to probe the spatial and thermodynamic requirements of glutamatergic signaling, the four-membered azetidine ring locks the glutamate backbone into a rigid geometry[1]. While the simpler azetidine-2-carboxylic acid is a well-documented natural product found in Polygonatum (Lily of the Valley)[2], the 2,4-dicarboxylic acid core was long considered an exclusively synthetic entity. This paradigm was disrupted by the discovery of monascumic acids—naturally occurring, substituted Aze-2,4-DCA isomers isolated from Monascus pilosus[2][3].

This whitepaper provides a comprehensive technical guide on the structural significance, pharmacological utility, and self-validating isolation protocols for Aze-2,4-DCA isomers.

Structural Biology & Pharmacological Causality

Endogenous L-glutamate is a highly flexible molecule, allowing it to bind promiscuously to multiple receptor subtypes, including NMDA, AMPA, kainate, and metabotropic glutamate receptors (mGluRs)[4]. In drug discovery, this flexibility is a liability.

The Rationale for Rigidification: By embedding the glutamate backbone into a highly strained four-membered azetidine ring, medicinal chemists drastically reduce the entropic penalty of receptor binding[1]. The trans-isomer of Aze-2,4-DCA (t-ADA) locks the spatial distance between the distal carboxylate and the α-amino acid moiety. This specific geometry creates a highly selective pharmacophore that acts as a potent agonist for mGluRs and NMDA receptors, while showing little affinity for AMPA or kainate receptors[4][5]. Conversely, the cis-isomer exhibits distinct pharmacological behavior, often utilized to study the allosteric modulation of signal transduction and the noncompetitive inhibition of excitatory pathways[6].

Fig 1: Modulatory pathway of trans-Aze-2,4-DCA on glutamatergic receptors and synaptic plasticity.

Discovery of Natural Sources: The Monascumic Acids

For decades, the 2,4-dicarboxylic azetidine ring was synthesized purely via complex organic routes[5]. However, nature's biosynthetic machinery is highly adept at constructing strained rings. Researchers analyzing the extract of Monascus pilosus-fermented rice (commonly known as Red-Mold Rice) successfully isolated (+)- and (-)-syn-2-isobutyl-4-methylazetidine-2,4-dicarboxylic acids[2][3].

These compounds, designated as Monascumic acids , proved that the Aze-2,4-DCA scaffold is a viable natural product[3][7]. The presence of the isobutyl and methyl substitutions suggests a complex polyketide or specialized amino acid biosynthetic pathway, likely serving as an osmoregulatory or defensive secondary metabolite.

Quantitative Comparison of Aze-2,4-DCA Isomers

To facilitate experimental design, the physical and pharmacological properties of the synthetic and natural isomers are summarized below:

Compound	Source	Molecular Weight	Primary Target / Utility	Structural Modification
trans-Aze-2,4-DCA	Synthetic	145.12 g/mol	NMDA / mGluR Agonist[4]	Unsubstituted
cis-Aze-2,4-DCA	Synthetic	145.12 g/mol	Signal Transduction Probe[6]	Unsubstituted
(-)-Monascumic acid	Natural (M. pilosus)	215.25 g/mol [7]	Secondary Metabolite[3]	2-isobutyl-4-methyl substituted
(+)-Monascumic acid	Natural (M. pilosus)	215.25 g/mol [7]	Secondary Metabolite[3]	2-isobutyl-4-methyl substituted

Experimental Methodologies

As an application scientist, I approach the isolation and characterization of these strained-ring systems not merely as a sequence of steps, but as a thermodynamics-driven separation strategy. The following protocols are designed as self-validating workflows.

Protocol 1: Extraction and Isolation of Natural Monascumic Acids

This methodology exploits the amphoteric nature of the dicarboxylic amino acid to isolate it from the complex matrix of fermented rice[1][3].

Step 1: Aqueous Alcohol Extraction

• Action: Macerate Monascus pilosus-fermented rice in 70% aqueous ethanol for 48 hours at room temperature. Filter and concentrate under reduced pressure.

• Causality: The aqueous alcohol efficiently solubilizes highly polar small molecules (like dicarboxylic amino acids) while precipitating large structural proteins and complex polysaccharides[1].

Step 2: Defatting Partition

• Action: Suspend the concentrated extract in water and partition three times with equal volumes of hexanes. Discard the organic (hexane) layer.

• Causality: Fermented red-mold rice contains high concentrations of lipophilic pigments (e.g., monascorubrin) and sterols. Hexane cleanly removes these interfering compounds without extracting the highly polar, water-soluble monascumic acids.

Step 3: Cation Exchange Chromatography (Self-Validating Step)

• Action: Acidify the aqueous layer to pH 2.0 using 1M HCl. Load onto a strongly acidic cation exchange resin (e.g., Dowex 50W, H+ form). Wash with deionized water until the eluate is neutral, then elute the target compounds using 1M NH₄OH.

• Causality: The azetidine nitrogen is highly basic, while the dicarboxylic acids are acidic. At pH 2.0, the carboxylates are protonated (neutral), and the azetidine nitrogen is protonated (cationic). The molecule binds tightly to the resin. Neutral sugars and purely acidic metabolites pass through. Eluting with ammonia deprotonates the carboxylates, creating a net-negative state that rapidly elutes.

• Validation: Spot the ammonia fractions on a TLC plate and spray with Ninhydrin. Only fractions containing amphoteric amines will turn purple/yellow, confirming successful isolation.

Step 4: Preparative Chiral HPLC

• Action: Resolve the (+)- and (-)-syn enantiomers using a preparative reverse-phase C18 column with a chiral mobile phase additive, monitoring UV absorbance at 210 nm.

Fig 2: Self-validating extraction and isolation workflow for natural monascumic acid isomers.

Protocol 2: Pharmacological Characterization (Receptor Binding)

To validate the biological activity of isolated or synthetic Aze-2,4-DCA isomers, a competitive radioligand binding assay is employed[1][4].

• Action: Prepare rat cortical membranes. Incubate the membranes with 2 nM [³H]-CGP39653 (a selective NMDA antagonist) in the presence of varying concentrations of the Aze-2,4-DCA isomer (1 pM to 1 mM) in 50 mM Tris-HCl buffer (pH 7.4) for 60 minutes at 4°C. Terminate by rapid vacuum filtration and quantify bound radioactivity via liquid scintillation counting.

• Causality: Because Aze-2,4-DCA is a conformationally restricted glutamate analog, it will competitively displace the radioligand from the glutamate recognition site on the NMDA receptor[1]. The resulting IC₅₀ curve validates the exact bioactive conformation and affinity of the specific isomer being tested.

Conclusion & Future Perspectives

The evolution of azetidine-2,4-dicarboxylic acid from a purely synthetic pharmacological probe to a validated natural product scaffold highlights a fascinating intersection of rational drug design and natural product discovery. By understanding the thermodynamic causality behind rigidified amino acids, researchers can leverage both synthetic t-ADA and natural monascumic acids to further map the complex topology of central nervous system receptors.

References

• Azetidine-2,4-dicarboxylic Acid | NMDA Receptor Agonist Source: Benchchem URL
• AZETIDINE-2-CARBOXYLIC ACID. FROM LILY OF THE VALLEY TO KEY PHARMACEUTICALS.
• EP0299513A1 - Azetidine derivatives, compositions and their use Source: Google Patents URL
• Excitatory Amino Acid Neurotransmission Source: ACNP URL
• Synthesis and metabotropic receptor activity of the novel rigidified glutamate analogs (+)- and (-)
• (-)
• Monascumic acid | C10H17NO4 | CID 44129378 Source: PubChem - NIH URL

Sources

• 1. Azetidine-2,4-dicarboxylic Acid | NMDA Receptor Agonist [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. (-)-Monascumic acid | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 4. acnp.org [acnp.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. EP0299513A1 - Azetidine derivatives, compositions and their use - Google Patents [patents.google.com]
• 7. Monascumic acid | C10H17NO4 | CID 44129378 - PubChem [pubchem.ncbi.nlm.nih.gov]

Biological Activity and Pharmacological Profiling of (2R,4S)-Azetidine-2,4-Dicarboxylic Acid: A Conformationally Restricted NMDA Receptor Modulator

Executive Summary

The rational design of conformationally restricted amino acids has been a cornerstone in deconvoluting the complex pharmacology of glutamatergic neurotransmission. Among these, (2R,4S)-azetidine-2,4-dicarboxylic acid (the cis-isomer and a meso compound) stands out as a highly specific and potent tool compound[1]. By locking the glutamate pharmacophore into a rigid four-membered azetidine ring, researchers have successfully mapped the spatial requirements of the N-methyl-D-aspartate (NMDA) receptor's binding pockets[2]. This technical guide explores the unique dual-phase biological activity of (2R,4S)-azetidine-2,4-dicarboxylic acid, detailing its mechanistic pathways, comparative pharmacology, and the self-validating experimental protocols required to evaluate its efficacy.

Structural and Stereochemical Foundations

Glutamate, the primary excitatory neurotransmitter in the mammalian central nervous system, is highly flexible, allowing it to bind to a diverse array of ionotropic (iGluR) and metabotropic (mGluR) receptors[3]. To isolate receptor-specific responses, structural rigidity must be introduced.

(2R,4S)-azetidine-2,4-dicarboxylic acid achieves this by incorporating the α-amino acid moiety into an azetidine ring, with a second carboxylic acid at the C4 position. The (2R,4S) configuration dictates a cis-relationship between the two carboxylate groups. This specific geometry forces the molecule into a folded conformation that perfectly mimics the bioactive conformation of glutamate required for NMDA receptor activation, while sterically hindering its binding to AMPA, kainate, or mGluRs[4].

Mechanism of Action: A Dual-Phase Pharmacological Profile

Unlike standard orthosteric agonists, (2R,4S)-azetidine-2,4-dicarboxylic acid exhibits a concentration-dependent, biphasic mechanism of action at the NMDA receptor[5]. This dual profile makes it an invaluable asset for studying synaptic plasticity and allosteric modulation.

• Low Concentration (<50 μM) - Positive Allosteric Modulator (PAM): At sub-saturating concentrations, the compound binds to an allosteric site on the NMDA receptor complex. It does not open the channel directly but significantly potentiates the Ca²⁺ influx triggered by endogenous glutamate or exogenous NMDA[5].

• High Concentration (>50 μM) - Direct Agonist: At higher concentrations, the compound occupies the orthosteric glutamate recognition site (primarily on the GluN2 subunit), directly initiating the conformational changes required for channel gating and subsequent ion flux[3].

Fig 1: Concentration-dependent dual signaling logic of (2R,4S)-azetidine-2,4-dicarboxylic acid at the NMDA receptor.

Comparative Pharmacology

The stereochemistry of the azetidine ring dictates receptor subtype selectivity. Modifying the relative stereochemistry from cis to trans completely shifts the pharmacological target from ionotropic to metabotropic receptors[6]. The table below summarizes these critical distinctions.

Compound / Isomer	Stereochemistry	Primary Target	Mechanism of Action
(2R,4S)-Azetidine-2,4-dicarboxylic acid	cis (meso)	NMDA Receptor	PAM (<50 μM) / Agonist (>50 μM)
(2S,4S)-Azetidine-2,4-dicarboxylic acid	trans	mGluR (Group I/II)	Weak Agonist / PI Hydrolysis Stimulator
(2R,4R)-Azetidine-2,4-dicarboxylic acid	trans	None / Inactive	Pharmacologically inactive at mGluR2
L-Glutamate	N/A	Pan-Glutamatergic	Endogenous Orthosteric Agonist

Data synthesized from Kozikowski et al. (1990) and Thomsen et al. (1995)[1][6].

Experimental Workflows and Self-Validating Protocols

To rigorously validate the biological activity of (2R,4S)-azetidine-2,4-dicarboxylic acid, researchers must employ self-validating assay systems. The following protocols are designed to prove causality rather than mere correlation.

Protocol A: Radiometric ⁴⁵Ca²⁺ Uptake Assay in Cerebellar Granule Cells

Objective: To quantify the functional opening of the NMDA receptor channel and validate the compound's PAM activity. Causality Rationale: NMDA receptors are highly permeable to calcium. By measuring the intracellular accumulation of the ⁴⁵Ca²⁺ radioisotope, we directly quantify channel gating. Co-application with a sub-maximal dose of NMDA allows us to isolate the PAM effect.

• Cell Preparation: Culture primary cerebellar granule cells from postnatal rats (8-10 days in vitro), as these cells express high densities of functional NMDA receptors[2].

• Buffer Exchange (Critical Step): Wash cells with a Mg²⁺-free Locke's buffer. Why? Extracellular Mg²⁺ imposes a voltage-dependent block on the NMDA receptor pore at resting membrane potentials. Removing Mg²⁺ is mandatory to permit Ca²⁺ influx without requiring cellular depolarization.

• Compound Incubation:

  • Group 1 (Control): Buffer only.

  • Group 2 (Agonist Baseline): 10 μM NMDA.

  • Group 3 (Test): 10 μM NMDA + 10 μM (2R,4S)-azetidine-2,4-dicarboxylic acid.

• Radiotracer Addition: Introduce 1 μCi/mL of ⁴⁵Ca²⁺ for exactly 60 seconds.

• Termination & Quantification: Rapidly wash with ice-cold buffer containing 2 mM Mg²⁺ to instantly block the channels and trap the isotope. Lyse cells and quantify radioactivity via liquid scintillation counting.

• Self-Validation: Include a cohort treated with MK-801 (a non-competitive open-channel blocker). If the ⁴⁵Ca²⁺ signal is abolished, it proves the uptake was exclusively mediated by open NMDA receptor channels[1].

Protocol B: Whole-Cell Patch-Clamp Electrophysiology

Objective: To resolve the real-time kinetics of the compound's direct agonist activity at high concentrations.

• Configuration: Establish a whole-cell patch configuration on cultured cortical neurons. Clamp the membrane potential at -70 mV.

• Perfusion: Perfuse with a Mg²⁺-free artificial cerebrospinal fluid (aCSF) supplemented with 10 μM Glycine. Why? Glycine is an obligate co-agonist for the NMDA receptor; without it, the channel will not open regardless of the primary agonist's presence[3].

• Application: Rapidly apply 100 μM (2R,4S)-azetidine-2,4-dicarboxylic acid using a fast-step perfusion system to capture the peak inward current before receptor desensitization occurs.

• Antagonist Reversal: Co-apply with 50 μM D-AP5 (a selective competitive NMDA antagonist). Complete ablation of the inward current confirms that the azetidine derivative is acting specifically through the NMDA orthosteric site[5].

Fig 2: Self-validating experimental workflow for characterizing NMDA receptor modulators.

Therapeutic Implications and Drug Design

The biological activity of (2R,4S)-azetidine-2,4-dicarboxylic acid provides profound insights into neuropharmacology. Because direct, high-affinity NMDA agonism often leads to excitotoxicity and neuronal death, the therapeutic window for pure agonists is virtually nonexistent. However, the discovery that the cis-azetidine scaffold acts as a Positive Allosteric Modulator at lower concentrations opens new avenues for drug development[5].

PAMs preserve the spatial and temporal fidelity of endogenous synaptic transmission—they only enhance the signal when glutamate is naturally released. Scaffolds derived from (2R,4S)-azetidine-2,4-dicarboxylic acid are currently informing the design of next-generation therapeutics aimed at treating NMDA-hypofunction disorders, such as schizophrenia and severe cognitive decline, without triggering the excitotoxic cascades associated with direct channel hyperactivation.

References

• Kozikowski, A. P., Tückmantel, W., Reynolds, I. J., & Wroblewski, J. T. (1990). Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor. Journal of Medicinal Chemistry, 33(6), 1561-1571.

• BenchChem Technical Database. (2R,4S)-Azetidine-2,4-dicarboxylic acid / cis-Azetidine-2,4-dicarboxylic acid.

• Traynelis, S. F., Wollmuth, L. P., McBain, C. J., et al. (2010). Glutamate Receptor Ion Channels: Structure, Regulation, and Function. Pharmacological Reviews, 62(3), 405-496.

• Thomsen, C., Boel, E., & Suzdak, P. D. (1995). Profiling of trans-azetidine-2,4-dicarboxylic acid at the human metabotropic glutamate receptors mGlu1b, -2, -4a and -5a. European Journal of Pharmacology, 288(3), 389-392.

Sources

• 1. Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glutamate Receptor Ion Channels: Structure, Regulation, and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Azetidine-2,4-dicarboxylic Acid | NMDA Receptor Agonist [benchchem.com]
• 5. Azetidine-2,4-dicarboxylic Acid | NMDA Receptor Agonist [benchchem.com]
• 6. Profiling of trans-azetidine-2,4-dicarboxylic acid at the human metabotropic glutamate receptors mGlu1b, -2, -4a and -5a - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization of (2R,4S)-Azetidine-2,4-dicarboxylic Acid: A Comprehensive Analytical Guide

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Executive Summary

(2R,4S)-Azetidine-2,4-dicarboxylic acid is a conformationally restricted, azetidine-based analog of glutamate that serves as a highly valuable biological tool for probing excitatory amino acid receptor systems, particularly as an NMDA receptor agonist[1][2]. From a structural perspective, the (2R,4S) configuration designates this molecule as the cis-isomer, which is a meso compound[3][4]. This inherent internal symmetry fundamentally dictates its spectroscopic behavior.

As a Senior Application Scientist, I have structured this whitepaper to move beyond mere data reporting. Here, we will dissect the causality behind the spectroscopic signatures (NMR, IR, MS) of (2R,4S)-azetidine-2,4-dicarboxylic acid and provide self-validating experimental protocols designed to ensure absolute structural and stereochemical integrity during drug development workflows.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Stereochemical Insight

The defining feature of (2R,4S)-azetidine-2,4-dicarboxylic acid is its plane of symmetry passing through the nitrogen atom (N1) and the C3 carbon. Because of this meso geometry, the C2 and C4 carbons—and their attached protons—are chemically and magnetically equivalent[3][5].

However, the two protons attached to the C3 carbon are diastereotopic . One proton resides on the convex face of the ring (cis to the two carboxylate groups), while the other resides on the concave face (trans to the carboxylates). This creates a highly specific and self-validating spin system:

• C2/C4 Protons: Appear as a single integrated signal (2H). Because they couple to the two distinct C3 protons with different vicinal coupling constants ( J=8 Hz and J=10 Hz), the signal resolves as a doublet of doublets (dd)[3].

• C3 Protons: Each C3 proton couples to the other C3 proton (geminal coupling, J=12 Hz) and to the two equivalent C2/C4 protons (vicinal coupling). Consequently, each C3 proton appears as a distinct doublet of triplets (dt)[3][5].

Quantitative Data Summary

Table 1: ¹H NMR Assignments (D₂O, 400 MHz) [3]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants ( J , Hz)	Structural Assignment
¹H	4.87	dd	8.0, 10.0	C2-H, C4-H (Equivalent)
¹H	3.19	dt	10.0 (t), 12.0 (d)	C3-H (cis to COOH)
¹H	2.60	dt	8.0 (t), 12.0 (d)	C3-H (trans to COOH)

Protocol 1: Quantitative ¹H NMR Acquisition with Solvent Suppression

To accurately observe the C2/C4 protons at δ 4.87, the residual water peak in D₂O (HDO, typically δ 4.79) must be meticulously managed to prevent signal masking.

• Sample Preparation: Weigh 5.0 mg of high-purity (2R,4S)-azetidine-2,4-dicarboxylic acid.

• Isotopic Exchange: Dissolve the sample in 0.5 mL of D₂O (99.9% D). Lyophilize the solution to completely exchange the labile N-H and O-H protons for deuterium. Re-dissolve the lyophilized powder in 0.6 mL of fresh D₂O (99.99% D).

• Internal Standard: Add 1.0 µL of TSP (Trimethylsilylpropanoic acid) as an internal reference (δ 0.00 ppm).

• Acquisition: Transfer to a 5 mm precision NMR tube. Acquire at 298 K using a 1D NOESY presaturation sequence (e.g., noesypr1d) targeting the HDO frequency.

• Self-Validation Step: Integrate the signals. The ratio of the δ 4.87 peak to the combined δ 3.19 and δ 2.60 peaks must be exactly 2:2. Any deviation or the appearance of non-equivalent C2/C4 signals immediately flags epimerization to the trans-(2R,4R) or (2S,4S) isomers.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality & Structural Insight

In the solid state, amino acids predominantly exist as zwitterions. Because (2R,4S)-azetidine-2,4-dicarboxylic acid possesses two carboxylic acid groups and one secondary amine, it exists in a partial zwitterionic state[3][6]. One carboxyl group transfers its proton to the basic azetidine nitrogen, forming an ammonium/carboxylate pair, while the second carboxyl group remains protonated. This dual state is perfectly captured in the IR spectrum, which displays both the C=O stretch of a neutral carboxylic acid and the distinct asymmetric/symmetric stretches of a carboxylate anion[3][5].

Quantitative Data Summary

Table 2: FT-IR Vibrational Frequencies (KBr Pellet) [3]

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group Assignment
3443, 3158	N-H / O-H stretch	Secondary amine cation / Carboxylic acid (H-bonded)
1727	C=O stretch	Un-ionized Carboxylic acid
1630, 1563	Asymmetric COO⁻ stretch	Zwitterionic carboxylate anion
1404	Symmetric COO⁻ stretch	Zwitterionic carboxylate anion
1246	C-O stretch	Carboxylic acid

Protocol 2: Solid-State FT-IR via KBr Pellet

• Desiccation: Dry spectroscopic-grade KBr powder at 105°C for 24 hours. Causality: KBr is highly hygroscopic; residual water will produce a broad O-H stretch at ~3400 cm⁻¹, masking the critical N-H/O-H bands of the analyte.

• Milling: Grind 1.5 mg of the analyte with 150 mg of anhydrous KBr in an agate mortar until a fine, homogeneous powder is achieved.

• Pressing: Transfer the mixture to a mechanical die and apply 10 tons of pressure under a vacuum for 2 minutes to form a transparent, glass-like pellet.

• Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ (minimum 32 scans).

• Self-Validation Step: Confirm the simultaneous presence of the 1727 cm⁻¹ and 1630 cm⁻¹ bands. If only a single carbonyl band is observed, the sample may have been inadvertently protonated (e.g., crystallized from strong acid) or deprotonated (crystallized from base) during purification.

Mass Spectrometry (HRMS & MS/MS)

Causality & Fragmentation Insight

The four-membered azetidine ring is highly strained[7][8]. Under Collision-Induced Dissociation (CID) in a mass spectrometer, the molecule undergoes predictable, thermodynamically driven neutral losses. The proximity of the carboxylic acid groups to the strained ring facilitates the rapid loss of water (H₂O, -18 Da) and formic acid/carbon dioxide (HCOOH, -46 Da)[3][6]. The ultimate core fragment is the azetinium cation.

Quantitative Data Summary

Table 3: Mass Spectrometry (ESI-MS, Positive Ion Mode) [3][6]

m/z	Ion Type	Structural Assignment
146.045	[M+H]⁺	Intact protonated molecule (C₅H₈NO₄⁺)
100.040	[M+H - HCOOH]⁺	Loss of one carboxylic acid group
82.029	[M+H - HCOOH - H₂O]⁺	Subsequent loss of water
54.034	[M+H - 2xHCOOH]⁺	Loss of both carboxylic acid groups (azetinium ion)

Protocol 3: High-Resolution ESI-MS/MS

• Preparation: Dilute the sample to 1 µg/mL in a 50:50 mixture of LC-MS grade Water:Acetonitrile containing 0.1% Formic Acid to ensure complete protonation to the [M+H]⁺ state.

• Injection: Infuse directly into the Electrospray Ionization (ESI) source at a flow rate of 10 µL/min.

• Ionization: Set the capillary voltage to 3.0 kV and desolvation temperature to 250°C. Causality: Soft ionization parameters are critical to prevent premature in-source fragmentation of the strained azetidine ring[7].

• Fragmentation (MS/MS): Isolate the[M+H]⁺ precursor ion at m/z 146.045 in the quadrupole. Apply CID using Argon gas at a normalized collision energy (NCE) of 15-25 eV.

• Self-Validation Step: The exact mass error of the parent ion must be < 5 ppm. The presence of the m/z 54 fragment is the definitive signature of the unsubstituted azetidine core.

Orthogonal Validation Workflow

To ensure rigorous scientific integrity during drug development, these three spectroscopic methods must not be viewed in isolation. They form a self-validating loop where NMR confirms the meso stereochemistry, IR confirms the zwitterionic functional groups, and HRMS confirms the exact mass and strained ring architecture.

Fig 1: Orthogonal spectroscopic workflow for (2R,4S)-azetidine-2,4-dicarboxylic acid validation.

Conclusion

The spectroscopic analysis of (2R,4S)-azetidine-2,4-dicarboxylic acid requires a deep understanding of its stereochemical symmetry and strained ring dynamics. By leveraging the specific diastereotopic splitting patterns in NMR, the dual zwitterionic/neutral states in IR, and the predictable neutral losses in MS, researchers can establish a highly robust, self-validating analytical framework suitable for stringent drug development pipelines.

References

• EP0299513A1 - Azetidine derivatives, compositions and their use.
• (2R,4S)-Azetidine-2,4-dicarboxylic Acid.Benchchem.
• Azetidines, Azetines and Azetes: Monocyclic.

Sources

• 1. (2R,4S)-Azetidine-2,4-dicarboxylic Acid [benchchem.com]
• 2. Cas 31358-13-1,dimethyl 2,4-dibromopentanedioate | lookchem [lookchem.com]
• 3. EP0299513A1 - Azetidine derivatives, compositions and their use - Google Patents [patents.google.com]
• 4. (2R,4S)-2,4-Azetidinedimethanol | 1016232-95-3 | Benchchem [benchchem.com]
• 5. EP0299513A1 - Azetidine derivatives, compositions and their use - Google Patents [patents.google.com]
• 6. EP0299513A1 - Azetidine derivatives, compositions and their use - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. 1-Phenylazetidin-2-one|CAS 5099-95-6|RUO [benchchem.com]

Conformational Control and Receptor Modulation: A Technical Guide to (2R,4S)-Azetidine-2,4-dicarboxylic Acid

Executive Summary

In the fields of peptide engineering and neuropharmacology, the restriction of conformational space is a primary driver for achieving target selectivity and metabolic stability. (2R,4S)-Azetidine-2,4-dicarboxylic acid (also known as meso-cis-ADA) represents a highly specialized, conformationally restricted analogue of both L-proline and L-glutamate. By compressing the standard five-membered pyrrolidine ring of proline into a strained four-membered azetidine ring—and introducing a second carboxylic acid at the C4 position—researchers can achieve unprecedented control over peptide backbone geometry and selectively probe glutamatergic pathways.

This whitepaper details the structural rationale, synthetic incorporation protocols, and pharmacological validation of this unique molecule, providing drug development professionals with a self-validating framework for its application.

Structural Rationale: Causality Behind the Azetidine Core

In standard peptide synthesis, 1 because its secondary amine restricts the ϕ dihedral angle, heavily influencing the cis-trans isomerization of the preceding peptide bond[1]. However, the pyrrolidine ring still possesses significant puckering flexibility.

Substituting proline with an azetidine ring restricts this flexibility almost entirely. The (2R,4S) stereochemistry dictates a cis relationship between the C2 and C4 carboxyl groups.

Causality in Design: Because (2R,4S)-azetidine-2,4-dicarboxylic acid is a meso compound, it is superimposable on its (2S,4R) mirror image. This unique internal symmetry means that when incorporated into a peptide, the local chiral environment of the backbone dictates its behavior as either an L- or D-proline surrogate. The cis configuration ensures that when the C2 carboxyl is integrated into the peptide backbone, the C4 carboxyl projects in a fixed, predictable vector. This enables the design of highly stable β -turns by introducing a hydrogen-bond acceptor/donor that cannot rotate out of plane.

Furthermore, in neuropharmacology, this exact spatial arrangement mimics the folded conformation of L-glutamate. The rigid 4-membered ring locks the dihedral angles, preventing the molecule from adopting the extended conformations preferred by other receptor subtypes, thereby allowing it to act as a 2[2].

Dual Utility: Peptide Surrogate and Receptor Modulator

The dual identity of (2R,4S)-ADA allows it to be utilized in two distinct, yet structurally related, workflows:

Workflow demonstrating the dual utility of (2R,4S)-ADA in peptide engineering and pharmacology.

Experimental Workflows & Self-Validating Protocols

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Because the azetidine ring is highly strained, it is susceptible to ring-opening nucleophilic attacks during standard SPPS if coupling times are excessively prolonged or if harsh bases are used. To synthesize peptides containing this analogue,3 are utilized[3].

• Resin Preparation : Swell Rink Amide AM resin in DMF for 30 minutes.

• Deprotection : Treat with 20% piperidine in DMF (2 x 5 min).

  • Self-Validation: Monitor the UV absorbance of the dibenzofulvene-piperidine adduct at 301 nm to ensure complete deprotection before proceeding.

• Coupling : Pre-activate 3.0 eq of Fmoc-(2R,4S)-Azetidine-2,4-dicarboxylic acid 4-tert-butyl ester with 2.9 eq of HATU and 6.0 eq of DIPEA in DMF for 2 minutes. Add to the resin and agitate for 45 minutes at room temperature.

  • Causality Check: Why use HATU? The secondary amine of the azetidine ring is sterically hindered and less nucleophilic than primary amines. HATU provides the necessary reactivity to drive the coupling to completion without requiring elevated temperatures that might degrade the strained ring.

• Cleavage and Global Deprotection : Treat the resin with TFA/TIPS/H2O (95:2.5:2.5) for 2 hours.

• Validation : Precipitate the peptide in cold diethyl ether, centrifuge, and analyze via LC-MS. The presence of a mass shift corresponding to +18 Da would indicate unwanted ring-opening (hydrolysis) during synthesis; a single pure mass peak confirms the structural integrity of the azetidine core.

Protocol B: NMDA Receptor 45 Ca 2+ Uptake Assay

To validate the compound's activity as a rigid glutamate analogue, a calcium uptake assay is employed. Kozikowski et al. demonstrated that2[2].

• Cell Culture : Seed primary cerebellar granule cells in 24-well plates and mature for 8 days in vitro (DIV).

• Washing : Wash cells three times with Mg 2+ -free Locke's buffer.

  • Causality Check: Magnesium ions cause a voltage-dependent block of the NMDA receptor pore. Removing Mg 2+ is strictly required to observe baseline receptor modulation.

• Stimulation : Incubate cells for 10 minutes at 37°C in Locke's buffer containing 1 µCi/mL 45 Ca 2+ and varying concentrations of (2R,4S)-ADA (1 µM to 1 mM).

• Self-Validating Control : In parallel wells, co-apply 10 µM MK-801 (a non-competitive, use-dependent NMDA antagonist). If the 45 Ca 2+ influx is genuinely NMDA-mediated, MK-801 will completely abolish the radioactive signal.

• Termination & Measurement : Terminate the reaction by adding ice-cold buffer containing 2 mM MgCl 2​ and 1 mM EGTA. Lyse cells with 0.1 M NaOH and quantify radioactivity via liquid scintillation counting.

Quantitative Data Summaries

The stereochemistry of the azetidine-2,4-dicarboxylic acid core drastically alters its pharmacological profile. While the cis-(2R,4S) isomer modulates NMDA receptors, the4[4].

Table 1: Pharmacological and Structural Comparison of Proline and Azetidine Analogues

Compound	Ring Size	Primary Application	NMDA Receptor Activity	mGluR Activity
L-Proline	5-membered	Peptide Synthesis	None	None
L-Azetidine-2-carboxylic acid	4-membered	Proline Surrogate	None	None
(2R,4S)-Azetidine-2,4-dicarboxylic acid	4-membered	Proline Surrogate / Modulator	Positive Allosteric Modulator (<50 µM)	Inactive
trans-Azetidine-2,4-dicarboxylic acid	4-membered	Glutamate Analogue	Inactive	Group I Agonist

Conclusion

(2R,4S)-Azetidine-2,4-dicarboxylic acid bridges the gap between synthetic peptide chemistry and neuropharmacology. As a proline analogue, it offers superior conformational rigidity and acts as a potent β -turn inducer due to its meso-cis symmetry. As a glutamate analogue, its locked dihedral angles provide selective positive allosteric modulation of NMDA receptors, making it an invaluable tool for both structural biologists and drug discovery scientists.

References

• Kozikowski AP, Tückmantel W, Reynolds IJ, Wroblewski JT. "Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor." Journal of Medicinal Chemistry, 1990. 2

• Manahan-Vaughan D, et al. "Physiological and pharmacological profile of trans-azetidine-2,4-dicarboxylic acid: metabotropic glutamate receptor agonism and effects on long-term potentiation." Neuroscience, 1996. 4

• ChemicalBook. "D-AZETIDINE-2-CARBOXYLIC ACID | 7729-30-8". 1

• Kozikowski AP, et al. "EP0299513A1 - Azetidine derivatives, compositions and their use." Google Patents. 3

Sources

• 1. D-AZETIDINE-2-CARBOXYLIC ACID | 7729-30-8 [chemicalbook.com]
• 2. Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EP0299513A1 - Azetidine derivatives, compositions and their use - Google Patents [patents.google.com]
• 4. Physiological and pharmacological profile of trans-azetidine-2,4-dicarboxylic acid: metabotropic glutamate receptor agonism and effects on long-term potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]

literature review on constrained amino acid analogues

Title: Engineering Peptide Therapeutics: A Technical Guide to Constrained Amino Acid Analogues

Executive Summary & Introduction

While native peptides offer exquisite target specificity and high potency, their clinical translation is severely hampered by two fundamental flaws: rapid proteolytic degradation and high conformational flexibility[1]. As a Senior Application Scientist, I approach peptide drug development not merely as sequence optimization, but as a structural engineering challenge. By strategically incorporating constrained amino acid (CAA) analogues, we can restrict the Ramachandran ( ϕ,ψ ) and side-chain ( χ ) dihedral angles. This pre-organizes the peptide into its bioactive conformation—thermodynamically favoring target binding—while simultaneously masking vulnerable cleavage sites from circulating endopeptidases[2].

This technical guide dissects the causality behind CAA selection, provides comparative pharmacological data, and outlines self-validating experimental protocols for synthesizing and evaluating these advanced peptidomimetics.

Mechanistic Classification of Constrained Amino Acids

To rationally design a constrained peptide, one must understand how specific chemical modifications dictate spatial geometry:

• α,α -Dialkyl Amino Acids (e.g., Aib): Replacing the α -proton with an alkyl group (e.g., α -aminoisobutyric acid, Aib) severely restricts the ϕ and ψ angles. Aib strongly induces 310​ -helical or α -helical conformations[3]. The steric bulk at the α -carbon physically blocks protease active sites, drastically reducing enzymatic degradation without requiring complex cyclization[4].

• N-Methylated Amino Acids: N-methylation eliminates the amide hydrogen, removing a potential hydrogen bond donor and altering the cis/trans isomerization equilibrium of the peptide bond. This modification is critical for inducing β -turns, improving membrane permeability (by increasing lipophilicity), and abrogating proteolytic susceptibility[5].

• Side-Chain to Backbone Cyclized Analogues: Constraining the side chain to the backbone (e.g., Proline analogues, 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid [Tic], or azepinone mimetics like Aia) locks the χ space[2][6]. This precise orientation of pharmacophoric groups enhances receptor subtype selectivity. For instance, substituting natural aromatic residues with Tic restricts rotameric states, significantly boosting binding affinity by reducing the entropic penalty upon receptor engagement[7][8].

Logical Workflow of CAA Integration

Caption: Logical workflow demonstrating how CAA incorporation drives conformational restriction, enhancing stability and affinity.

Quantitative Data: Impact of CAAs on Pharmacodynamics and Pharmacokinetics

The empirical value of CAAs is best demonstrated through comparative metrics. The following table synthesizes the impact of specific structural constraints on binding affinity ( Ki​ ) and plasma half-life ( t1/2​ ) across validated therapeutic targets[8][9][10].

Parent Peptide	Target / Receptor	Modification (CAA)	Binding Affinity ( Ki​ )	Plasma Half-Life ( t1/2​ )	Ref
Apelin-13 (Ape13)	APJ Receptor	None (Wild-type)	0.7 nM	< 1 h	[9]
Ape13 Analogue 53	APJ Receptor	Pro12 → 1Nal, Phe13 → Dbzg	0.08 nM (8.7x increase)	5.8 - 7.3 h	[8]
Somatostatin	Somatostatin Receptor	None (Wild-type)	High	1 - 2 min	[10]
Octreotide	Somatostatin Receptor	L-Trp8 → D-Trp8, Cyclization	High	1.5 h	[10]
Neurotensin (NT)	NTS2 Receptor	None (Wild-type)	Low nM	Rapid degradation	[10]
NT Analogue 57	NTS2 Receptor	Pro → (6-OH)Tic11	2.9 nM	> 24 h	[10]

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate self-validating steps and explain the causality behind critical methodological choices.

Protocol 1: Fmoc-Solid Phase Peptide Synthesis (SPPS) of Aib-Constrained Peptides

Causality Focus: α,α -dialkyl amino acids like Aib present severe steric hindrance during coupling. Standard coupling reagents (e.g., HBTU) often fail, leading to deletion sequences. We utilize DIC/Oxyma, which forms a highly reactive ester intermediate capable of overcoming this steric barrier[11].

Step-by-Step Methodology:

• Resin Preparation: Swell Rink Amide MBHA resin (100-200 mesh) in N,N-Dimethylformamide (DMF) for 1 hour. Rationale: Swelling expands the polymer matrix, maximizing the accessibility of reactive sites.

• Fmoc Deprotection: Treat the resin with 20% (v/v) piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash thoroughly with DMF (5x) and Dichloromethane (DCM) (3x).

• Activation of Constrained Amino Acid: In a separate vial, dissolve 4 equivalents of Fmoc-Aib-OH and 4 equivalents of Oxyma Pure in DMF. Add 4 equivalents of N,N'-Diisopropylcarbodiimide (DIC). Pre-activate for 3-5 minutes. Self-Validation: A color change or slight temperature increase indicates successful activation.

• Coupling: Add the activated Fmoc-Aib-OH solution to the resin. Shake at room temperature for 2 to 4 hours.

• Double Coupling (Critical Step): Drain the reaction vessel and repeat Step 3 and 4. Causality: The extreme steric bulk of the α -methyl group drastically reduces coupling kinetics. A double coupling ensures >99% reaction completion, preventing difficult-to-separate deletion impurities.

• Capping: Treat the resin with acetic anhydride/pyridine/DMF (1:2:7) for 10 minutes to cap any unreacted amines, preventing the formation of deletion sequences in subsequent steps.

• Cleavage: After sequence completion and final Fmoc removal, cleave the peptide from the resin using 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% water for 2-3 hours. Precipitate in cold diethyl ether and centrifuge[11].

Protocol 2: In Vitro Plasma Stability and Half-Life Determination

Causality Focus: To accurately measure resistance to proteolytic cleavage, the assay must be quenched instantaneously at precise time points to prevent ex vivo degradation[11].

Step-by-Step Methodology:

• Preparation: Prepare a 1 mM stock solution of the constrained peptide and a natural control peptide in DMSO. Dilute to a working concentration of 5 μ M in pre-warmed (37°C) human or rat blood plasma (centrifuged to remove cellular debris)[8].

• Incubation: Incubate the mixture in a thermomixer at 37°C with gentle agitation (300 rpm).

• Time-Point Sampling: At predefined intervals (e.g., 0, 15, 30, 60, 120, 240, 480 minutes, and 24 hours), withdraw a 50 μ L aliquot.

• Quenching (Critical Step): Immediately add the 50 μ L aliquot to 150 μ L of ice-cold acetonitrile containing 1% Formic Acid and an internal standard (e.g., a stable isotopically labeled peptide). Causality: Acetonitrile denatures and precipitates plasma proteins (including proteases), instantly halting enzymatic activity. Formic acid ensures the peptide remains protonated and soluble for downstream MS analysis.

• Extraction: Vortex the quenched samples for 2 minutes and centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to HPLC vials.

• LC-MS/MS Analysis: Quantify the remaining intact peptide using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.

• Self-Validation: The natural control peptide must exhibit a rapid decline ( t1/2​ < 30 mins) to validate that the plasma proteases are active. The internal standard peak area must remain constant across all time points to validate extraction efficiency.

Conclusion

The transition from native peptides to clinically viable therapeutics requires rigorous structural engineering. By leveraging constrained amino acid analogues—ranging from simple α -methylation to complex bicyclic side-chain constraints—scientists can dictate the spatial arrangement of pharmacophores and physically shield vulnerable amide bonds. As demonstrated by the robust synthesis and validation protocols above, mastering the chemistry of CAAs is indispensable for modern peptide drug discovery.

References

• Journal of Medicinal Chemistry. Side Chain Cyclized Aromatic Amino Acids: Great Tools as Local Constraints in Peptide and Peptidomimetic Design. ACS Publications. URL:[Link]

• Current Medicinal Chemistry. Exploring Ramachandran and Chi Space: Conformationally Constrained Amino Acids and Peptides in the Design of Bioactive Polypeptide Ligands. ResearchGate. URL:[Link]

• Journal of Medicinal Chemistry. Constraining the Side Chain of C-Terminal Amino Acids in Apelin-13 Greatly Increases Affinity, Modulates Signaling, and Improves the Pharmacokinetic Profile. ACS Publications. URL:[Link]

• Exploration of Targeted Anti-tumor Therapy. Revisiting 310-helices: biological relevance, mimetics and applications. Exploration Pub. URL:[Link]

• Google Patents. EP2110380B1 - Alpha-N-methylation of amino acids.

• Frontiers in Chemistry. Ultrashort Peptides and Gold Nanoparticles: Influence of Constrained Amino Acids on Colloidal Stability. Frontiers. URL:[Link]

• The Journal of Organic Chemistry. Chirospecific Syntheses of Conformationally Constrained 7-Azabicycloheptane Amino Acids by Transannular Alkylation. ACS Publications. URL:[Link]

• SciSpace. Searching for inhibitors of the protein arginine methyl transferases: synthesis and characterisation of peptidomimetic ligands. URL:[Link]

• PubMed Central (PMC). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. NIH. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Revisiting 310-helices: biological relevance, mimetics and applications [explorationpub.com]
• 4. Frontiers | Ultrashort Peptides and Gold Nanoparticles: Influence of Constrained Amino Acids on Colloidal Stability [frontiersin.org]
• 5. EP2110380B1 - Alpha-N-methylation of amino acids - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Constraining the Side Chain of C-Terminal Amino Acids in Apelin-13 Greatly Increases Affinity, Modulates Signaling, and Improves the Pharmacokinetic Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Neuropharmacological Profiling of (2R,4S)-Azetidine-2,4-dicarboxylic Acid

Introduction and Mechanistic Overview

(2R,4S)-Azetidine-2,4-dicarboxylic acid (also known as cis-azetidine-2,4-dicarboxylic acid, or cis-ADA) is a conformationally restricted, rigid analogue of glutamate. In neuropharmacology, rigidifying the flexible glutamate backbone into an azetidine ring restricts the spatial arrangement of the amino and carboxylate pharmacophores, allowing researchers to isolate specific receptor subtype interactions[1].

Unlike its trans isomers—which primarily target metabotropic glutamate receptors (mGluRs)[2][3]—the cis-(2R,4S) configuration exhibits highly selective action at the N-methyl-D-aspartate (NMDA) receptor [1].

The Dual-Action Causality

Expertise in NMDA receptor pharmacology dictates that ligand efficacy is heavily concentration-dependent. (2R,4S)-ADA demonstrates a unique dual mechanism of action[1]:

• Low Concentrations (< 50 µM): Acts as a positive allosteric modulator , potentiating the effects of endogenous glutamate or aspartate without directly opening the channel. This is critical for studies aiming to enhance synaptic plasticity (e.g., Long-Term Potentiation) without causing excitotoxicity.

• High Concentrations (> 50 µM): Functions as a direct glutamate-like agonist , independently driving receptor activation and subsequent calcium ( Ca2+ ) influx.

Figure 1: Concentration-dependent dual mechanism of (2R,4S)-ADA at the NMDA receptor.

Quantitative Data Summary

The following table summarizes the pharmacological profile of (2R,4S)-ADA compared to control ligands based on standardized radioligand and ion flux assays[1].

Compound	Target Receptor	Primary Action	Effective Concentration	Functional Outcome
(2R,4S)-ADA	NMDA	Positive Modulator	< 50 µM	Potentiates NMDA-stimulated 45Ca2+ uptake
(2R,4S)-ADA	NMDA	Direct Agonist	> 50 µM	Direct stimulation of 45Ca2+ uptake
Glutamate	NMDA / AMPA / mGluR	Endogenous Agonist	1 - 100 µM	Baseline channel activation
MK-801	NMDA (Pore)	Non-competitive Antagonist	IC 50​ ~ 10 nM	Blocks 45Ca2+ influx

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating workflows. The inclusion of competitive binding alongside functional ion flux assays ensures that the observed physiological effects are directly tied to target engagement.

Protocol A: 45Ca2+ Uptake Assay in Cerebellar Granule Cells

This functional assay measures the physiological consequence of (2R,4S)-ADA binding by quantifying calcium influx[1].

Materials:

• Primary cultures of cerebellar granule cells (8-10 days in vitro).

• Assay Buffer: Locke's solution (Mg 2+ -free to relieve voltage-dependent NMDA block).

• Radiotracer: 45CaCl2​ (1 µCi/mL).

• Test Compound: (2R,4S)-ADA (titrated from 1 µM to 500 µM).

Step-by-Step Methodology:

• Preparation: Wash cerebellar granule cells three times with pre-warmed (37°C) Mg 2+ -free Locke's buffer to remove endogenous glutamate and magnesium. Causality: Mg 2+ blocks the NMDA receptor pore; its removal is strictly required to observe ligand-gated channel opening at resting membrane potentials.

• Pre-incubation: Incubate cells with varying concentrations of (2R,4S)-ADA (1 µM to 50 µM for modulation assays; 50 µM to 500 µM for agonist assays) for 15 minutes at 37°C.

• Stimulation & Tracer Addition: Add 10 µM NMDA (for modulation assays) and 1 µCi/mL 45CaCl2​ simultaneously. Incubate for exactly 5 minutes.

• Termination: Rapidly aspirate the reaction mixture and wash the cells three times with ice-cold Locke's buffer containing 2 mM MgCl 2​ and 1 mM EGTA. Causality: Cold temperature and Mg 2+ instantly lock the channels, while EGTA chelates extracellular 45Ca2+ , ensuring only intracellular radiotracer is measured.

• Quantification: Lyse cells in 0.1 M NaOH and quantify radioactivity using liquid scintillation counting. Normalize to total protein content (BCA assay).

Protocol B: [3H]MK−801 Binding Assay

Because MK-801 binds inside the open NMDA channel pore, an increase in [3H]MK−801 binding acts as a proxy for channel opening, validating the functional 45Ca2+ data[1].

• Membrane Preparation: Homogenize embryonic rat forebrain tissue in 50 mM Tris-HCl (pH 7.4). Centrifuge and wash extensively to remove endogenous ligands.

• Incubation: Combine 100 µg of membrane protein with 5 nM [3H]MK−801 and (2R,4S)-ADA (10 µM - 100 µM) in the presence of 10 µM glycine (a required co-agonist).

• Filtration: After 2 hours at room temperature, terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific binding).

• Analysis: Measure bound radioactivity. An increase in binding in the presence of (2R,4S)-ADA confirms its ability to stabilize the open-channel state of the NMDA receptor.

Figure 2: Standardized workflow for validating (2R,4S)-ADA activity via ion flux and radioligand binding.

References

• Kozikowski, A. P., et al. "Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor." Journal of Medicinal Chemistry. National Center for Biotechnology Information. Available at:[Link][1]

• Manahan-Vaughan, D., et al. "Physiological and pharmacological profile of trans-azetidine-2,4-dicarboxylic acid: metabotropic glutamate receptor agonism and effects on long-term potentiation." Neuroscience. National Center for Biotechnology Information. Available at:[Link][2]

• Flor, P. J., et al. "Profiling of trans-azetidine-2,4-dicarboxylic acid at the human metabotropic glutamate receptors mGlu1b, -2, -4a and -5a." European Journal of Pharmacology. National Center for Biotechnology Information. Available at: [Link][3]

Sources

• 1. Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Physiological and pharmacological profile of trans-azetidine-2,4-dicarboxylic acid: metabotropic glutamate receptor agonism and effects on long-term potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Profiling of trans-azetidine-2,4-dicarboxylic acid at the human metabotropic glutamate receptors mGlu1b, -2, -4a and -5a - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: (2R,4S)-Azetidine-2,4-dicarboxylic Acid as a Tool for NMDA Receptor Pharmacology

Executive Summary & Pharmacological Profile

(2R,4S)-azetidine-2,4-dicarboxylic acid (commonly referred to as cis-ADA) is a conformationally restricted, rigid glutamate analogue[1]. In the central nervous system, endogenous glutamate is highly flexible, allowing it to adopt multiple spatial conformations to activate a wide array of ionotropic (AMPA, Kainate, NMDA) and metabotropic (mGluR) receptors[2].

By embedding the amino acid backbone into a 4-membered azetidine ring, the spatial distance between the two carboxylate groups and the secondary amine is strictly locked[1]. The cis configuration—specifically the (2R,4S) meso compound—forces the molecule into a folded geometry that maps perfectly onto the glutamate recognition site of the N-methyl-D-aspartate (NMDA) receptor [1].

The Causality of Dual-Action Pharmacology

Unlike standard agonists, (2R,4S)-ADA exhibits a unique, concentration-dependent dual mechanism of action[1]:

• Low Concentrations (< 50 µM): It acts as a Positive Allosteric Modulator (PAM) . It does not open the channel on its own but significantly potentiates the receptor's response to endogenous agonists (glutamate or aspartate).

• High Concentrations (> 50 µM): It behaves as a Full Agonist , directly triggering channel opening and subsequent calcium (Ca²⁺) influx.

This unique profile makes (2R,4S)-ADA an invaluable tool for studying NMDA receptor gating kinetics, allosteric modulation, and synaptic plasticity[3].

Comparative Data: Stereochemistry Dictates Target

The stereochemistry of the azetidine ring strictly dictates receptor subtype selectivity. The data below highlights why the (2R,4S) isomer is uniquely suited for NMDA studies compared to its trans counterparts.

Compound	Stereochemistry	Primary Target	Action at < 50 µM	Action at > 50 µM
(2R,4S)-ADA	cis (meso)	NMDA Receptor	Positive Allosteric Modulator	Full Agonist
(2S,4S)-ADA	trans	mGluR2	Weak Agonist	Weak Agonist
(2R,4R)-ADA	trans	mGluR	Inactive	Inactive

Mechanistic Pathway Visualization

Figure 1: Mechanistic pathway of (2R,4S)-ADA modulating the NMDA receptor to induce calcium influx.

Experimental Protocols: Self-Validating Systems

To accurately evaluate the pharmacological properties of (2R,4S)-ADA, assays must be carefully designed to isolate NMDA receptor activity from other excitatory amino acid receptors.

Workflow: Radioligand Uptake Assay

Figure 2: Step-by-step workflow for the 45Ca2+ uptake assay in cerebellar granule cells.

Protocol 1: ⁴⁵Ca²⁺ Uptake Assay in Cerebellar Granule Cells

Causality & Design Rationale: Primary cerebellar granule cells are utilized because they express a high density of functional NMDA receptors after 7–9 days in vitro (DIV)[1]. The assay must be performed in a Mg²⁺-free environment. Under physiological conditions, extracellular Mg²⁺ causes a voltage-dependent block of the NMDA receptor pore. If Mg²⁺ is present, the pore remains physically obstructed, preventing Ca²⁺ influx even if (2R,4S)-ADA successfully binds and activates the receptor[2].

Step-by-Step Methodology:

• Cell Preparation: Aspirate culture media from 7–9 DIV cerebellar granule cells grown in 24-well plates.

• Buffer Wash: Wash cells three times with 37°C Mg²⁺-free Locke's buffer (154 mM NaCl, 5.6 mM KCl, 2.3 mM CaCl₂, 5.6 mM glucose, 8.6 mM HEPES, pH 7.4).

• Compound Incubation:

  • To test Agonism: Add (2R,4S)-ADA at concentrations ranging from 50 µM to 500 µM.

  • To test PAM activity: Add (2R,4S)-ADA (1 µM to 40 µM) concurrently with a sub-maximal concentration of glutamate (e.g., 5 µM).

• Radioligand Pulse: Immediately add 1 µCi/well of ⁴⁵Ca²⁺ and incubate for exactly 5 minutes at room temperature.

• Termination: Rapidly aspirate the reaction buffer and wash the cells three times with ice-cold Locke's buffer containing 1 mM EGTA. Causality: EGTA chelates residual extracellular ⁴⁵Ca²⁺, ensuring that only internalized radioactivity is measured, drastically reducing background noise.

• Quantification: Lyse the cells using 0.1 M NaOH, transfer the lysate to scintillation vials, and measure radioactivity via liquid scintillation counting.

Self-Validating Control System: Always run a parallel cohort treated with 10 µM MK-801 (a non-competitive, use-dependent open-channel blocker) alongside (2R,4S)-ADA[1]. If the ⁴⁵Ca²⁺ signal is abolished by MK-801, it definitively proves that the calcium influx is strictly mediated through the open NMDA receptor pore, validating the specificity of the observed pharmacological effect.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

Causality & Design Rationale: To observe the real-time gating kinetics induced by (2R,4S)-ADA, patch-clamp electrophysiology is required. Because the NMDA receptor is an obligate heterotetramer that requires both glutamate and glycine for activation, the extracellular recording solution must be supplemented with glycine[2].

Step-by-Step Methodology:

• Preparation: Voltage-clamp HEK293 cells expressing recombinant GluN1/GluN2A receptors at a holding potential of -70 mV.

• Perfusion Setup: Utilize a rapid-perfusion system to deliver extracellular solution (Mg²⁺-free, supplemented with 10 µM glycine to saturate the co-agonist site).

• Drug Application: Apply (2R,4S)-ADA using a step-concentration protocol (10 µM, 50 µM, 100 µM) to record macroscopic inward currents.

• Validation: Co-apply 50 µM D-AP5 (a competitive NMDA receptor antagonist). The immediate cessation of inward currents confirms that (2R,4S)-ADA is acting specifically at the glutamate recognition site of the NMDA receptor.

References

• Kozikowski, A. P., Tueckmantel, W., Reynolds, I. J., & Wroblewski, J. T. (1990). Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor. Journal of Medicinal Chemistry, 33(6), 1561-1571. URL: [Link]

• Traynelis, S. F., Wollmuth, L. P., McBain, C. J., Menniti, F. S., Vance, K. M., Ogden, K. K., Hansen, K. B., Yuan, H., Myers, S. J., & Dingledine, R. (2010). Glutamate Receptor Ion Channels: Structure, Regulation, and Function. Pharmacological Reviews, 62(3), 405-496. URL: [Link]

• Diamandis, P. (2010). Chemical Genetic Analysis of Neural Stem Cells (Doctoral Thesis). University of Toronto / Scholaris. URL: [Link](Note: Linked to the primary institutional repository for the cited thesis).

Sources

• 1. Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]

Application Note: In Vivo Experimental Design for (2R,4S)-Azetidine-2,4-Dicarboxylic Acid

Target Audience: Neuropharmacologists, Electrophysiologists, and Preclinical Drug Development Scientists Focus: Stereoselective NMDA Receptor Modulation, Synaptic Plasticity, and Excitotoxicity Models

Mechanistic Rationale and Pharmacological Profile

The successful deployment of glutamatergic ligands in in vivo models requires strict attention to stereochemistry and conformational dynamics. (2R,4S)-azetidine-2,4-dicarboxylic acid (often referred to as cis-azetidine-2,4-dicarboxylic acid or cis-ADA) is a conformationally restricted analogue of the endogenous neurotransmitter L-glutamate.

Unlike flexible endogenous glutamate, which rapidly binds to a myriad of ionotropic (AMPA, NMDA, Kainate) and metabotropic (mGluR) receptors and is swiftly cleared by excitatory amino acid transporters (EAATs), the rigid four-membered azetidine ring of (2R,4S)-ADA locks the molecule into a highly specific bioactive conformation,[1].

Causality in Target Selection: In vitro and in vivo studies demonstrate that the cis-isomer ((2R,4S)-ADA) is a highly potent and selective agonist at the N-methyl-D-aspartate (NMDA) receptor ,[1]. Interestingly, its pharmacology is concentration-dependent: at high concentrations, it acts as a full glutamate-site agonist, whereas at concentrations below 50 µM, it behaves as a positive allosteric modulator[1]. This contrasts sharply with its trans-isomer counterpart (trans-ADA), which selectively activates Group I metabotropic glutamate receptors[2],[3].

Understanding this stereoselectivity is the cornerstone of the experimental designs detailed below. Using (2R,4S)-ADA allows researchers to isolate NMDA-specific pathways—such as calcium influx, calmodulin-dependent protein kinase II (CaMKII) activation, and subsequent long-term potentiation (LTP)—without the confounding noise of AMPA or mGluR activation[4].

Fig 1. Mechanistic pathway of (2R,4S)-ADA-induced NMDA receptor activation and synaptic plasticity.

Comparative Pharmacodynamics: Why Choose (2R,4S)-ADA?

To justify the inclusion of (2R,4S)-ADA in your preclinical pipeline, we must evaluate its properties against alternative glutamatergic tools. The table below summarizes the quantitative and qualitative differences that dictate experimental choices[3],[1],[5].

Ligand	Target Receptor	Primary In Vivo Application	Clearance Rate	BBB Permeability
L-Glutamate	Pan-GluR (AMPA, NMDA, mGluR)	Broad physiological baseline	Extremely Fast (EAATs)	Poor
NMDA	NMDA Receptor	Standard excitotoxicity models	Moderate	Poor
(2R,4S)-ADA (cis)	NMDA Receptor (Agonist/Modulator)	LTP enhancement, isolated NMDAR studies	Slow (Conformationally rigid)	Poor (Requires ICV)
trans-ADA	Group I mGluR	mGluR-dependent synaptic plasticity	Slow	Poor

Protocol 1: In Vivo Stereotaxic Microinjection & LTP Recording

Because (2R,4S)-ADA is a highly polar dicarboxylic acid, it does not readily cross the blood-brain barrier (BBB). Therefore, systemic administration (IV/IP) is scientifically invalid for CNS targeting. The protocol below utilizes Intracerebroventricular (ICV) or local intra-hippocampal microinjection to bypass the BBB, coupled with a self-validating electrophysiological setup.

Equipment & Reagents

• Stereotaxic frame with heating pad.

• Concentric bipolar stimulating electrodes and tungsten recording electrodes.

• (2R,4S)-ADA dissolved in sterile Artificial Cerebrospinal Fluid (aCSF).

• Validation Control: MK-801 (Dizocilpine) or D-AP5 (competitive NMDA antagonist).

Step-by-Step Methodology

• Surgical Preparation: Anesthetize adult male Wistar rats (e.g., using urethane for non-recovery electrophysiology). Secure the animal in the stereotaxic frame.

• Electrode Placement: Implant the recording electrode in the hilus of the dentate gyrus (DG) and the stimulating electrode in the medial perforant path.

• Cannulation: Implant a stainless-steel guide cannula into the lateral cerebral ventricle (Coordinates from Bregma: AP -0.8 mm, ML +1.5 mm, DV -3.2 mm).

• Baseline Establishment: Deliver test pulses (e.g., 0.033 Hz) to elicit field excitatory postsynaptic potentials (fEPSPs). Record a stable baseline for at least 30 minutes.

• Compound Infusion (The Causality of Dosing): Infuse 5 µL of a low-dose (2R,4S)-ADA solution (e.g., 20–40 µM) at a rate of 1 µL/min[1].

  • Scientific Insight: At this specific concentration, (2R,4S)-ADA acts as a positive modulator rather than a neurotoxic full agonist, priming the NMDARs for incoming stimuli without causing baseline depolarization block.

• LTP Induction: 15 minutes post-infusion, deliver a weak high-frequency tetanus (HFT) that would normally only induce short-term potentiation (STP).

• Recording: Monitor the fEPSP slope and population spike amplitude for 2–4 hours post-tetanus.

The Self-Validating System (Crucial for Integrity)

To prove that the observed facilitation of LTP is exclusively due to (2R,4S)-ADA's action on NMDA receptors, you must run a parallel cohort where MK-801 (1 mg/kg IP, or 5 nmol ICV) is administered 30 minutes prior to (2R,4S)-ADA. If the LTP enhancement is abolished, the protocol validates itself by confirming the mechanistic target.

Fig 2. In vivo experimental workflow for evaluating (2R,4S)-ADA in synaptic plasticity models.

Protocol 2: Localized Excitotoxicity and Neuroprotection Assay

While low doses of (2R,4S)-ADA modulate plasticity, high doses (>100 µM locally) exploit the compound's rigid structure and resistance to EAAT clearance to induce massive, localized calcium influx. This makes it an exceptional tool for creating highly reproducible in vivo excitotoxic lesions to test novel neuroprotective therapeutics.

Step-by-Step Methodology

• Targeting: Using stereotaxic guidance, lower a Hamilton syringe directly into the striatum (AP +0.5 mm, ML +3.0 mm, DV -4.5 mm).

• Lesion Induction: Inject 1-2 µL of high-concentration (2R,4S)-ADA (e.g., 100 nmol total dose) over 5 minutes. Leave the needle in place for an additional 5 minutes to prevent backflow along the needle tract.

  • Scientific Insight: The restricted conformation of (2R,4S)-ADA prevents it from being rapidly sequestered by glial cells, resulting in a prolonged activation of extrasynaptic NMDARs, which are specifically linked to pro-apoptotic transcriptional pathways.

• Therapeutic Intervention: Administer the experimental neuroprotective drug either systemically (if BBB permeable) or via co-infusion.

• Histological Quantification: 48–72 hours post-lesion, euthanize the animal. Section the brain and stain with Triphenyltetrazolium chloride (TTC) to measure infarct volume, or use Fluoro-Jade B to specifically label degenerating neurons.

• Internal Control: The contralateral striatum must be injected with an equal volume of vehicle (aCSF) to serve as an intra-subject healthy baseline.

Sources

• 1. Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabotropic glutamate receptor subtype agonists facilitate long-term potentiation within a distinct time window in the dentate gyrus in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabotropic glutamate receptor agonist trans-azetidine-2,4-dicarboxylic acid facilitates maintenance of LTP in the dentate gyrus in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Glutamate Receptor Ion Channels: Structure, Regulation, and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP0299513A1 - Azetidine derivatives, compositions and their use - Google Patents [patents.google.com]

Application Notes and Protocols for the Incorporation of Azetidine-2-Carboxylic Acid into Peptides

Introduction: The Strategic Value of Azetidine-2-Carboxylic Acid in Peptide Design

Azetidine-2-carboxylic acid (Aze) is a non-proteinogenic, conformationally constrained amino acid and a lower homologue of proline.[1] Its four-membered ring structure imparts unique stereochemical properties to peptide backbones, making it a valuable tool for medicinal chemists and peptide scientists.[2] The incorporation of Aze in place of proline can significantly alter a peptide's secondary structure, often leading to increased flexibility compared to its five-membered ring counterpart.[3] This modification can influence a peptide's biological activity, receptor binding affinity, and metabolic stability, making Aze a key building block in the design of novel therapeutics and research peptides.[2]

These application notes provide a comprehensive guide for the successful incorporation of L-Azetidine-2-carboxylic acid into peptides using Fmoc-based solid-phase peptide synthesis (SPPS). We will delve into the causality behind experimental choices, provide detailed, validated protocols, and discuss troubleshooting strategies to ensure the integrity and purity of your final product.

Core Principles and Mechanistic Considerations

The incorporation of Fmoc-L-Azetidine-2-carboxylic acid (Fmoc-Aze-OH) into a growing peptide chain follows the general principles of Fmoc-SPPS.[4] However, the unique structure of Aze presents specific considerations that must be addressed to ensure efficient and successful synthesis.

The Challenge of a Secondary Amine

Like proline, the secondary amine of the azetidine ring is less nucleophilic than the primary amines of other amino acids. This can lead to slower acylation kinetics during the coupling step. Consequently, standard coupling times may be insufficient to drive the reaction to completion, potentially resulting in deletion sequences. To mitigate this, longer coupling times, double coupling, or the use of more potent activating reagents are often necessary.

Stability of the Azetidine Ring

A critical consideration is the stability of the strained four-membered azetidine ring throughout the SPPS process. This includes exposure to the basic conditions of Fmoc deprotection (typically 20% piperidine in DMF) and the strong acidic conditions of final cleavage from the resin (typically a trifluoroacetic acid (TFA) cocktail). Recent studies have demonstrated that the azetidine ring is robust and remains intact under standard SPPS conditions, including post-cyclization deprotection with strong acid.[5]

Experimental Workflows and Protocols

Standard SPPS Cycle for Aze Incorporation

The following workflow outlines the key steps for incorporating a single Fmoc-Aze-OH residue into a peptide sequence.

Caption: Standard SPPS cycle for Aze incorporation.

Protocol 1: Single Coupling of Fmoc-L-Azetidine-2-Carboxylic Acid

This protocol is a robust starting point for the incorporation of Fmoc-Aze-OH. Monitoring of the coupling reaction is crucial.

Materials:

• Fmoc-protected peptide-resin with a free N-terminal amine

• Fmoc-L-azetidine-2-carboxylic acid (Fmoc-Aze-OH)[6]

• Coupling reagent (e.g., HBTU, HATU, HCTU)

• Base (e.g., N,N-Diisopropylethylamine - DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, peptide synthesis grade

• Kaiser test kit or other amine detection method

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Coupling Solution Preparation: In a separate vessel, dissolve Fmoc-Aze-OH (3-5 equivalents relative to resin loading) and the coupling reagent (e.g., HBTU, 3-5 equivalents) in DMF. Add DIPEA (6-10 equivalents) and allow to pre-activate for 1-2 minutes.

• Coupling Reaction: Add the activated Fmoc-Aze-OH solution to the deprotected peptide-resin. Agitate the mixture at room temperature for 1-2 hours.[7]

• Monitoring: Perform a Kaiser test (or other appropriate test for secondary amines like the chloranil test). A negative result (beads remain colorless or yellow) indicates complete coupling.

• Troubleshooting Incomplete Coupling: If the Kaiser test is positive (blue beads), a second coupling is recommended. Drain the reaction vessel and repeat steps 4 and 5 with a freshly prepared coupling solution.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF (5-7 times) to remove excess reagents and byproducts. The resin is now ready for the deprotection and coupling of the next amino acid in the sequence.

Table 1: Recommended Reagent Equivalents for Fmoc-Aze-OH Coupling

Reagent	Equivalents (relative to resin loading)	Notes
Fmoc-Aze-OH	3 - 5	Higher equivalents can help drive the reaction to completion.
Coupling Reagent (HBTU/HATU)	3 - 5	HATU is recommended for potentially difficult couplings due to its higher reactivity.
Base (DIPEA)	6 - 10	A slight excess of base is required to neutralize the hydrochloride salt of the coupling reagent and facilitate the reaction.

On-Resin Cyclization of Aze-Containing Peptides

The conformational constraints imposed by Aze can be exploited to favor specific secondary structures, making it an attractive residue for the design of cyclic peptides. Head-to-tail cyclization is a common strategy to improve the stability and bioactivity of peptides.

Workflow for On-Resin Head-to-Tail Cyclization

Caption: Workflow for on-resin head-to-tail cyclization.

Protocol 2: On-Resin Head-to-Tail Cyclization

This protocol describes a general method for the on-resin cyclization of a linear peptide containing Aze. The linear peptide must be synthesized on a resin that allows for selective cleavage of the C-terminal protecting group while the peptide remains attached to the resin via a side chain.

Materials:

• Fully protected linear peptide anchored to a suitable resin (e.g., 2-chlorotrityl resin with the peptide attached via the side chain of Asp or Glu).

• Reagents for selective deprotection of N- and C-termini (e.g., 20% piperidine/DMF for Fmoc; Pd(PPh₃)₄/PhSiH₃ for Allyl esters).

• Cyclization reagent (e.g., PyBOP or HATU).

• Base (e.g., DIPEA).

• DMF, peptide synthesis grade.

• TFA cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS).

Procedure:

• N-terminal Deprotection: Remove the N-terminal Fmoc group using 20% piperidine in DMF as described in Protocol 1. Wash the resin thoroughly.

• C-terminal Deprotection: Remove the C-terminal protecting group (e.g., Allyl ester) using the appropriate orthogonal deprotection chemistry.

• Washing: Wash the resin extensively with DMF and DCM to remove all deprotection reagents.

• Cyclization:

  • Swell the resin in DMF.

  • In a separate vessel, prepare the cyclization solution. For a 0.1 mmol synthesis, dissolve the cyclization reagent (e.g., PyBOP, 3 equivalents) in DMF.

  • Add the cyclization solution to the resin, followed by DIPEA (6 equivalents).

  • Agitate the reaction mixture at room temperature. The reaction is typically slower than intermolecular coupling and may require several hours to overnight.[8]

  • Monitor the reaction by taking small aliquots of resin, cleaving the peptide, and analyzing by HPLC-MS.

• Washing: Once cyclization is complete, wash the resin thoroughly with DMF.

• Cleavage and Final Deprotection: Cleave the cyclic peptide from the resin and remove the side-chain protecting groups using a standard TFA cocktail.

• Purification: Purify the crude cyclic peptide by preparative RP-HPLC.

Characterization of Aze-Containing Peptides

Mass Spectrometry

The incorporation of Aze will result in a predictable mass difference compared to a proline-containing analogue. The molecular weight of an Aze residue is 85.09 g/mol , whereas a proline residue is 99.13 g/mol . This mass difference of 14.04 Da can be readily detected by mass spectrometry.

In tandem MS (MS/MS) for sequencing, the fragmentation pattern will generally follow standard peptide fragmentation rules (b- and y-ions). While no unique, diagnostic fragmentation of the azetidine ring itself has been widely reported, the mass of the immonium ion for Aze would be expected at m/z 58.05.

NMR Spectroscopy

¹H and ¹³C NMR are powerful tools for confirming the incorporation of Aze and for studying the conformational changes it induces. Based on published data for tetrapeptides containing Aze, the following chemical shifts can be expected:[3]

• ¹H NMR: The protons of the azetidine ring typically appear in the aliphatic region of the spectrum, often with complex splitting patterns due to the constrained ring system.

• ¹³C NMR: The carbons of the Aze residue will have characteristic chemical shifts that can be distinguished from those of proline.

It is recommended to acquire 2D NMR spectra (e.g., COSY, TOCSY, HSQC) to unambiguously assign the resonances of the Aze residue.

Troubleshooting and Expert Insights

• Incomplete Coupling of Aze: As a proline analogue, Aze can be a "difficult" residue to couple. If you observe incomplete coupling, consider the following:

  • Double Coupling: This is the most straightforward solution.

  • More Potent Reagents: Switch to a more reactive coupling reagent like HATU.

  • Increased Temperature: Performing the coupling at a slightly elevated temperature (e.g., 40-50°C) can improve efficiency, but should be done with caution to avoid side reactions.

• Aggregation: Peptides containing multiple hydrophobic or rigid residues can be prone to aggregation on the resin. If you suspect aggregation is hindering the synthesis, consider using a more polar solvent system (e.g., NMP or a mixture of DMF/DMSO) or a resin with a lower loading capacity.

• On-Resin Cyclization Yields: On-resin cyclization can be less efficient than solution-phase cyclization due to steric hindrance from the resin and neighboring peptide chains. To improve yields, use a low-loading resin and ensure the reaction is performed under dilute conditions (i.e., a larger volume of solvent).

Conclusion

The incorporation of azetidine-2-carboxylic acid into peptides is a powerful strategy for modulating their structure and function. By understanding the unique chemical properties of this proline analogue and employing optimized protocols, researchers can successfully synthesize Aze-containing peptides with high purity and yield. The methods and insights provided in these application notes serve as a validated starting point for your research and development endeavors.

References

• Ingale, S., & Dawson, P. E. (2011). Click Cyclization on Resin. Org. Lett., 13, 2822-5.

• Zingaro, R. A., & Mandour, A. H. (1995). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. PubMed.

• Fairweather, S. J., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Chemistry – A European Journal.

• Kuzmič, P., et al. (2022). The Synthesis of (2R)-Aziridine-2-carboxylic Acid Containing Dipeptides. Semantic Scholar.

• Google Patents. (n.d.). On-resin peptide cyclization.

• Couty, F., et al. (2020). Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters.

• Finn, M. G., et al. (2007). Peptide Cyclization and Cyclodimerization by CuI-Mediated Azide-Alkyne Cycloaddition. PubMed Central.

• Gattis, S. G., et al. (2018). Unusual fragmentation of derivatized cysteine-containing peptides. PubMed Central.

• Li, P., et al. (2023). Automated High-purity On-resin Cyclization Strategy for Rapid Synthesis of Homodetic Cyclopeptides. ChemRxiv.

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).

• Coin, I., et al. (2007). Advances in Fmoc solid-phase peptide synthesis. PubMed Central.

• Barnes, S., & Renfrow, M. (2011). Peptide ion fragmentation in mass spectrometry.

• Groll, M., et al. (2025). Molecular basis for azetidine-2-carboxylic acid biosynthesis. PubMed.

• Chem-Impex. (n.d.). Fmoc-L-azetidine-2-carboxylic acid.

• Matrix Science. (n.d.). Mascot help: Peptide fragmentation.

• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.

• Vèkey, K., et al. (1993). Fragmentation of Protonated Peptides: Surface- Induced Dissociation in Conjunction with a Quantum Mechanical Approach. Department of Chemistry and Biochemistry.

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).

• Oldfield, E. (2002). CHEMICAL SHIFTS IN AMINO ACIDS, PEPTIDES, AND PROTEINS: From Quantum Chemistry to Drug Design. Oldfield Group Website.

• Bofill, R., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? MDPI.

• AltaBioscience. (2024). Fmoc Amino Acids for SPPS.

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.

• eScholarship.org. (2021). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies.

• Spring, D. R., et al. (2010). Improved Solid-Phase Peptide Synthesis Method Utilizing α-Azide-Protected Amino Acids. Synlett.

• Wikipedia. (n.d.). Azetidine-2-carboxylic acid.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 4. Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Mascot help: Peptide fragmentation [matrixscience.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2R,4S)-Azetidine-2,4-dicarboxylic Acid

Welcome to the technical support center for the synthesis of (2R,4S)-azetidine-2,4-dicarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this stereospecific synthesis. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you improve your yield and purity.

I. Troubleshooting Guide: Enhancing Your Synthesis

This section addresses specific challenges you may encounter during the synthesis of (2R,4S)-azetidine-2,4-dicarboxylic acid. Each issue is presented in a question-and-answer format, detailing potential causes and providing actionable solutions.

Question 1: Why is my overall yield of (2R,4S)-azetidine-2,4-dicarboxylic acid consistently low?

Low yields can be attributed to several factors throughout the synthetic process, from incomplete reactions to product degradation. Let's break down the common culprits and how to address them.

Potential Cause 1: Inefficient Azetidine Ring Formation

The formation of the strained four-membered azetidine ring is often the most challenging step.[1] Incomplete cyclization is a primary reason for low yields.

• Scientific Insight: The intramolecular SN2 reaction to form the azetidine ring is entropically and enthalpically disfavored.[2] Success hinges on carefully controlling reaction conditions to favor the desired cyclization over competing intermolecular reactions or decomposition.

• Solution:

  • Reagent and Solvent Purity: Ensure all reagents and solvents are of the highest purity and anhydrous where required. Trace amounts of water can interfere with base-mediated reactions.

  • Base Selection: The choice of base is critical. A strong, non-nucleophilic base is often preferred to deprotonate the nitrogen source without competing in the cyclization. Consider bases like cesium carbonate, which has been shown to be effective in similar cyclizations.[3]

  • Temperature and Reaction Time: Optimize the reaction temperature and time. While higher temperatures can accelerate the reaction, they can also promote side reactions and decomposition. Monitor the reaction progress using an appropriate technique like TLC or LC-MS to determine the optimal endpoint.

  • High Dilution: Running the cyclization reaction under high dilution can favor the intramolecular reaction over intermolecular polymerization.

Potential Cause 2: Epimerization and Formation of Diastereomers

The desired (2R,4S) stereochemistry can be compromised by epimerization at either stereocenter, leading to a mixture of diastereomers and a lower yield of the target compound.

• Scientific Insight: The protons at the C2 and C4 positions are acidic and can be abstracted by the base, leading to a loss of stereochemical integrity.

• Solution:

  • Controlled Base Addition: Add the base slowly and at a low temperature to minimize the risk of epimerization.

  • Chiral Auxiliaries: Employing a chiral auxiliary on the nitrogen atom can help to control the stereochemistry during the cyclization.[4][5] The auxiliary can be removed in a subsequent step.

Potential Cause 3: Product Degradation During Workup and Purification

The strained azetidine ring can be susceptible to ring-opening under harsh acidic or basic conditions during workup and purification.[6][7]

• Scientific Insight: The ring strain of azetidines makes them more reactive than their five- or six-membered counterparts.[1]

• Solution:

  • Mild Workup Conditions: Use mild acidic and basic solutions for extraction and washing steps. Saturated aqueous sodium bicarbonate and dilute hydrochloric acid are generally suitable.

  • Appropriate Purification Technique: Ion-exchange chromatography is a highly effective method for purifying zwitterionic compounds like amino acids.[8] Avoid prolonged exposure to strong acidic or basic eluents.

Question 2: My final product is contaminated with impurities. How can I improve its purity?

Purity is paramount, especially in drug development. Here’s how to tackle common impurity issues.

Potential Cause 1: Incomplete Removal of Protecting Groups

If your synthetic route involves protecting groups for the carboxylic acid or amine functionalities, their incomplete removal will result in a contaminated final product.

• Scientific Insight: Protecting groups are essential for preventing unwanted side reactions but must be removed efficiently.[9] The choice of deprotection conditions is critical and depends on the specific protecting group used.

• Solution:

  • Optimize Deprotection: Ensure the deprotection reaction goes to completion by optimizing the reaction time, temperature, and reagent stoichiometry. Monitor the reaction by TLC or LC-MS.

  • Orthogonal Protecting Groups: If using multiple protecting groups, ensure they are orthogonal, meaning they can be removed under different conditions without affecting each other.

Potential Cause 2: Presence of Diastereomeric Impurities

As mentioned earlier, epimerization can lead to the formation of other stereoisomers of azetidine-2,4-dicarboxylic acid.

• Scientific Insight: Diastereomers often have very similar physical properties, making them difficult to separate by standard chromatography.

• Solution:

  • Chiral Chromatography: High-performance liquid chromatography (HPLC) with a chiral stationary phase can be used to separate enantiomers and diastereomers.

  • Recrystallization: If a suitable solvent system can be found, fractional crystallization can be an effective method for separating diastereomers.

Question 3: I am having difficulty with the stereocontrol of the synthesis, leading to a mixture of isomers. What strategies can I employ?

Achieving the correct (2R,4S) stereochemistry is a key challenge. Here are some strategies to enhance stereocontrol.

• Strategy 1: Chiral Starting Materials: Begin the synthesis with a chiral starting material that already possesses one of the desired stereocenters. This can help to direct the stereochemistry of the subsequent steps.

• Strategy 2: Asymmetric Catalysis: Employ a chiral catalyst to induce stereoselectivity in a key bond-forming reaction.

• Strategy 3: Diastereoselective Reactions: Introduce a chiral auxiliary to the molecule to create a diastereomeric intermediate.[4][5] The existing stereocenter of the auxiliary can then direct the formation of the new stereocenters. The auxiliary is removed at a later stage.

II. Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of (2R,4S)-azetidine-2,4-dicarboxylic acid?

Common starting materials include chiral amino acids like L-aspartic acid or L-serine, which provide a source of chirality for the synthesis.[10][11] Other approaches may utilize achiral starting materials in conjunction with a chiral auxiliary or catalyst.

Q2: What analytical techniques are essential for characterizing the product and monitoring the reaction?

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for confirming the structure of the product and intermediates.[8][10]

• Mass Spectrometry (MS): Provides information about the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the product and can be adapted with a chiral column to determine the enantiomeric and diastereomeric excess.

• Polarimetry: Measures the optical rotation of the final product to confirm its chirality.

Q3: Are there any safety precautions I should be aware of during this synthesis?

As with any chemical synthesis, it is essential to follow standard laboratory safety procedures. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. Many of the reagents used in this synthesis are toxic, flammable, or corrosive, so it is important to handle them in a well-ventilated fume hood. Always consult the Safety Data Sheet (SDS) for each chemical before use.

III. Experimental Protocols

Protocol 1: Synthesis via Intramolecular Cyclization

This protocol is a generalized procedure and may require optimization for your specific substrate and scale.

• Protection of Starting Material: Protect the amino and carboxylic acid functionalities of a suitable starting material (e.g., a derivative of L-aspartic acid) using appropriate protecting groups.

• Activation of the Leaving Group: Convert a hydroxyl group at the 4-position into a good leaving group, such as a tosylate or mesylate.

• Intramolecular Cyclization: In a suitable anhydrous solvent (e.g., DMF or acetonitrile), add a strong, non-nucleophilic base (e.g., cesium carbonate) to the protected and activated substrate at room temperature.[3][12] Stir the reaction mixture until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: Quench the reaction with water and extract the product with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification of Protected Azetidine: Purify the crude product by column chromatography on silica gel.

• Deprotection: Remove the protecting groups under appropriate conditions to yield the final product.

• Final Purification: Purify the deprotected (2R,4S)-azetidine-2,4-dicarboxylic acid by ion-exchange chromatography or recrystallization.[8]

IV. Data Presentation

Parameter	Condition 1	Condition 2	Condition 3
Base	K2CO3	Cs2CO3	DBU
Solvent	DMF	Acetonitrile	THF
Temperature (°C)	25	50	80
Yield (%)	45	75	60
Diastereomeric Ratio (2R,4S) : (2S,4S)	85:15	95:5	90:10

Table 1: Example of Reaction Optimization Data for the Cyclization Step. This table illustrates how different reaction conditions can affect the yield and diastereoselectivity of the azetidine ring formation.

V. Visualizing the Process

Caption: A generalized synthetic pathway for (2R,4S)-azetidine-2,4-dicarboxylic acid.

VI. References

• Uesugi, S.-i., et al. (2017). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 5, 8. Available at: [Link]

• Brand, M., et al. (2018). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Chemical Neuroscience, 9(4), 731-741. Available at: [Link]

• Bull, J. A., et al. (2016). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 18(1), 140-143. Available at: [Link]

• Hoshino, J., et al. (1995). Synthesis of optically active azetidine-2,4-dicarboxylic acid and related chiral auxiliaries for asymmetric synthesis. Journal of the Chemical Society, Perkin Transactions 1, (5), 693-698. Available at: [Link]

• Baldwin, J. E., et al. (1986). Penicillin biosynthesis: structure and synthesis of a new trideuteriated L-cysteine species. Tetrahedron, 42(17), 4879-4884. Available at: [Link]

• ResearchGate. (n.d.). Methods for the synthesis of azetidines. [Figure]. Available at: [Link]

• Parmar, D., & Sugiono, E. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(12), 2635-2651. Available at: [Link]

• Mizumoto, H., et al. (2018). Multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid for the preparation of nicotianamine. Heterocycles, 96(12), 2125-2136. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of L-Azetidine-2-Carboxylic Acid. Available at: [Link]

• Arakawa, Y., et al. (2003). Stereospecific Synthesis of Azetidine-cis-2,3-dicarboxylic Acid. Chemical and Pharmaceutical Bulletin, 51(1), 96-98. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Available at: [Link]

• Hameed, A., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(78), 49355-49381. Available at: [Link]

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. Heterocycles, 84(1), 223. Available at: [Link]

• The Journal of Organic Chemistry. (2021). Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. Available at: [Link]

• Bouazaoui, M., et al. (2005). Practical Asymmetric Preparation of Azetidine-2-carboxylic Acid. The Journal of Organic Chemistry, 70(22), 8953-8956. Available at: [Link]

• Sivaprakasam, M., et al. (2009). Stereocontrolled synthesis and pharmacological evaluation of azetidine-2,3-dicarboxylic acids at NMDA receptors. ChemMedChem, 4(1), 117-124. Available at: [Link]

• Futamura, Y., et al. (2005). Efficient Route to (S)-Azetidine-2-carboxylic Acid. Bioscience, Biotechnology, and Biochemistry, 69(10), 1892-1897. Available at: [Link]

• Arakawa, Y., et al. (1997). Stereospecific Synthesis of cis-2, 4-Pyrrolidinedicarboxylic Acid and cis-2, 5-Piperidinedicarboxylic Acid. Chemical and Pharmaceutical Bulletin, 45(4), 741-743. Available at: [Link]

• Rodebaugh, R. K., & Cromwell, N. H. (1969). A facile new synthesis of dl‐azetidine‐2‐carboxylic acid. Journal of Heterocyclic Chemistry, 6(3), 435-437. Available at: [Link]

• Google Patents. (n.d.). EP0992491A1 - Processes for producing azetidine-2-carboxylic acid and intermediates thereof. Available at:

• Kuzmič, K., et al. (2022). The Synthesis of (2R)-Aziridine-2-carboxylic Acid Containing Dipeptides. Acta Chimica Slovenica, 69(1), 261-270. Available at: [Link]

• Futamura, Y., et al. (2005). Efficient route to (S)-azetidine-2-carboxylic acid. Bioscience, Biotechnology, and Biochemistry, 69(10), 1892-1897. Available at: [Link]

• The Journal of Organic Chemistry. (2022). Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. Available at: [Link]

• Hoshino, J., et al. (1995). Synthesis of optically active azetidine-2,4-dicarboxylic acid and related chiral auxiliaries for asymmetric synthesis. Journal of the Chemical Society, Perkin Transactions 1, (5), 693-698. Available at: [Link]

• World Journal of Microbiology and Biotechnology. (2025). Towards sustainable long-chain dicarboxylic acid production: challenges and opportunities. Available at: [Link]

• The Journal of Organic Chemistry. (2020). Regio- and Diastereoselective Synthesis of 2-Arylazetidines: Quantum Chemical Explanation of Baldwin's Rules for the Ring-Formation Reactions of Oxiranes. Available at: [Link]

• Taylor & Francis Online. (2009). AZETIDINE-2-CARBOXYLIC ACID. FROM LILY OF THE VALLEY TO KEY PHARMACEUTICALS. A JUBILEE REVIEW. Available at: [Link]

• Journal of Plant Protection. (n.d.). Research advances in L-azetidine-2-carboxylic acid. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). An efficient and scalable synthesis of 2,4-di-N-acetyl-l-altrose (l-2,4-Alt-diNAc). Available at: [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. researchgate.net [researchgate.net]
• 3. Efficient route to (S)-azetidine-2-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of optically active azetidine-2,4-dicarboxylic acid and related chiral auxiliaries for asymmetric synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of optically active azetidine-2,4-dicarboxylic acid and related chiral auxiliaries for asymmetric synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 10. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. tandfonline.com [tandfonline.com]

stability and proper storage conditions for (2R,4S)-azetidine-2,4-dicarboxylic acid

Title: Technical Support Center: Stability, Storage, and Handling of (2R,4S)-Azetidine-2,4-Dicarboxylic Acid Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Overview (2R,4S)-Azetidine-2,4-dicarboxylic acid is a highly polar, non-proteinogenic cyclic amino acid. Because of its meso stereochemistry (often referred to as the cis isomer)[1], it exhibits specific crystallographic and thermodynamic properties. The presence of a strained four-membered ring, coupled with two carboxylic acid moieties and a secondary amine, makes this compound highly susceptible to environmental stressors such as moisture, heat, and oxidation.

This technical guide provides field-proven protocols, troubleshooting matrices, and mechanistic explanations to ensure the integrity of your compound throughout the drug development lifecycle.

Part 1: Core Storage Directives & Mechanistic Causality

Proper storage is not just about extending shelf life; it is about preserving the exact molar mass and structural integrity required for reproducible assays.

• Temperature Control (< 4°C): The compound must be refrigerated for short-term use and frozen (-20°C to -80°C) for long-term storage[2]. Causality: The azetidine ring is highly strained. Ambient thermal energy lowers the activation barrier for spontaneous ring-opening and decarboxylation.

• Moisture Protection (Desiccation): The zwitterionic nature of the molecule makes it extremely hygroscopic. Causality: Water molecules readily form hydrogen bonds with the carboxylate and amine groups, leading to rapid caking. This not only causes inaccurate weighing but also facilitates micro-environments where hydrolytic degradation can occur.

• Atmospheric Control (Inert Gas): Causality: The secondary amine is prone to N-oxidation when exposed to atmospheric oxygen over prolonged periods. Purging storage vials with Argon or Nitrogen displaces oxygen and arrests this degradation pathway.

Workflow for the optimal storage and handling of (2R,4S)-azetidine-2,4-dicarboxylic acid.

Part 2: Troubleshooting Guide & FAQs

Q: My powder has formed hard clumps inside the vial. Is it still viable for my assay? A: Clumping is a primary indicator of moisture ingress. While the chemical backbone might remain intact, the absorbed water fundamentally alters the effective molecular weight of the powder. Weighing clumped powder guarantees inaccurate molarity in your downstream assays. Action: Perform a self-validating Quality Control (QC) check using LC-MS. If the purity remains >95%, determine the water content via Karl Fischer titration to mathematically adjust your mass calculations, or lyophilize the batch to remove the moisture.

Q: I am observing a secondary peak in my chromatogram after storing the compound at room temperature. What is happening? A: You are likely observing thermal degradation. The strained four-membered ring, when subjected to room temperature (25°C) for extended periods, can undergo decarboxylation or ring-opening[3]. Always strictly adhere to the recommended <4°C storage conditions[2][4].

Q: Why does my solution become highly acidic upon dissolving the powder in water? A: (2R,4S)-azetidine-2,4-dicarboxylic acid contains two acidic carboxylic groups but only one basic secondary amine. In unbuffered water, the excess acidic proton significantly lowers the pH. Action: Dissolve the compound in a sufficiently buffered solution (e.g., 50 mM HEPES, pH 7.4) or carefully titrate with a mild base. Avoid over-titration, as highly basic environments can catalyze ring degradation.

Q: Is it safe to use standard C18 columns for LC-MS quality control? A: No. Due to its highly polar, zwitterionic nature (predicted XLogP of -3.1)[1][5], the compound will elute in the void volume of a standard reversed-phase C18 column. Action: Utilize Hydrophilic Interaction Liquid Chromatography (HILIC) to ensure proper retention, accurate peak resolution, and reliable purity assessment.

Part 3: Experimental Protocols

Protocol 1: Reconstitution and Aliquoting (Self-Validating System)

To prevent degradation during the critical transition from solid to liquid state, follow this methodology:

• Thermal Equilibration: Transfer the sealed vial from the freezer to a desiccator at room temperature. Allow it to equilibrate for 30–60 minutes.

  • Causality: Opening a cold vial causes atmospheric moisture to instantly condense on the hygroscopic powder, compromising mass accuracy and initiating hydrolysis.

• Rapid Weighing: Weigh the desired mass rapidly using an analytical balance in a low-humidity environment (<30% Relative Humidity).

• Buffered Dissolution: Dissolve the powder directly into a biologically compatible buffer (e.g., 100 mM Tris-HCl, pH 7.4) rather than pure water.

  • Causality: Pre-buffering prevents the localized pH drops that occur when dissolving a dicarboxylic acid, protecting acid-sensitive co-reagents.

• Sterile Filtration: Filter the solution through a 0.22 µm PES (Polyethersulfone) syringe filter. Avoid nylon filters, which can bind polar amino acids.

• Aliquoting & Flash Freezing: Dispense the solution into single-use, opaque microcentrifuge tubes. Flash-freeze in liquid nitrogen and store at -80°C.

  • Causality: Aqueous solutions are highly prone to degradation. Flash-freezing prevents the formation of large ice crystals that cause localized pH shifts and solute concentration spikes (freeze-concentration effect).

Quality control workflow for validating compound integrity post-storage.

Part 4: Quantitative Data & Specifications

Table 1: Physicochemical Properties & Storage Constraints

Property / Constraint	Value / Specification	Mechanistic Rationale
Isomeric Form	cis / meso (2R,4S)	Stereochemistry dictates crystal packing and hygroscopic tendencies[1].
Molecular Weight	145.11 g/mol	Essential baseline for accurate molarity calculations during reconstitution[1][5].
Short-Term Storage	2°C to 8°C	Minimizes thermal energy available for ring-opening reactions[2].
Long-Term Storage	-20°C to -80°C	Arrests molecular mobility and prevents oxidative degradation[2].
Atmosphere	Inert (Argon/N₂)	Prevents N-oxidation of the secondary amine group.

Table 2: Degradation Thresholds & Troubleshooting Matrix

Stressor	Exposure Limit	Expected Degradation Mode	Corrective Action
Ambient Moisture (>40% RH)	> 2 Hours	Severe hygroscopic caking; altered effective molecular weight.	Lyophilize powder; recalculate mass via Karl Fischer titration.
Room Temperature (25°C)	> 7 Days	Trace decarboxylation; potential baseline drift in LC-MS.	Discard batch if purity <95%; enforce strict <4°C storage[2].
Aqueous Solution (Unbuffered)	> 24 Hours at RT	Acid-catalyzed hydrolytic degradation of the azetidine ring.	Store exclusively as flash-frozen aliquots at -80°C.

References

• Title: Cis-azetidine-2,4-dicarboxylic acid (CID 2733517) Source: PubChemLite, National Center for Biotechnology Information URL:[Link]

• Title: trans-Azetidine-2,4-dicarboxylic acid (CID 6604769) Source: PubChem, National Center for Biotechnology Information URL:[Link]

• Title: Material Safety Data Sheet - cis-Azetidine-2,4-dicarboxylic acid Source: Cole-Parmer Technical Documentation URL: [Link]

(Note: Vendor URLs direct to verified working landing pages to ensure link integrity, as deep-linked PDFs are subject to frequent structural changes).

Sources

• 1. PubChemLite - Cis-azetidine-2,4-dicarboxylic acid (C5H7NO4) [pubchemlite.lcsb.uni.lu]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. trans-Azetidine-2,4-dicarboxylic acid | C5H7NO4 | CID 6604769 - PubChem [pubchem.ncbi.nlm.nih.gov]

troubleshooting unexpected results in experiments with azetidine carboxylic acids

Technical Support Center: Troubleshooting Azetidine Carboxylic Acid Experiments

Welcome to the Application Support Center. As researchers increasingly incorporate azetidine carboxylic acids (such as L-azetidine-2-carboxylic acid, Aze) into peptide synthesis, structural biology, and drug discovery, unique experimental challenges arise. Aze is a four-membered ring homolog of proline. Its unique ring strain, altered torsion angles, and biological mimicry of proline lead to specific artifacts, ranging from synthetic epimerization to profound cellular toxicity via protein misincorporation.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to resolve unexpected results when working with these constrained scaffolds.

Section 1: Cellular Assays & Protein Translation

Q1: My cell viability drops significantly when I treat cultures with azetidine-2-carboxylic acid (Aze), but I am not studying a toxic compound. What is causing this? A: You are likely observing autotoxicity caused by the misincorporation of Aze in place of L-proline during protein translation. Because Aze is structurally identical to proline except for having a four-membered ring instead of a five-membered ring[1], prolyl-tRNA synthetase mistakenly activates Aze and incorporates it into nascent polypeptide chains[2].

Causality: The substitution of Aze for proline severely alters the torsion angles of the peptide backbone, completely disrupting poly-proline type II structures[3]. This leads to widespread protein misfolding, accumulation of protein aggregates in the endoplasmic reticulum (ER), and the subsequent triggering of the Unfolded Protein Response (UPR)[4]. This phenomenon has been heavily studied in the context of myelin basic protein (MBP) misassembly and multiple sclerosis pathogenesis[5].

Q2: How can I definitively prove that the cytotoxicity I observe is due to Aze misincorporation and not an off-target chemical effect? A: You must implement a self-validating rescue protocol using equimolar L-proline. If the toxicity is specifically due to translational misincorporation, flooding the system with L-proline will outcompete Aze at the prolyl-tRNA synthetase level, rescuing the cells. Note: D-proline will not rescue the phenotype, serving as an excellent negative control[4].

Step-by-Step Methodology: Aze Toxicity Rescue Assay

• Seed Cells: Plate your target cells (e.g., fibroblasts or microglial cells) in standard media and allow them to adhere overnight.

• Prepare Treatments: Prepare four experimental groups:

  • Vehicle control.

  • Aze treatment (e.g., 1 - 5 mM AZC)[6].

  • Aze (5 mM) + L-Proline (5 mM).

  • Aze (5 mM) + D-Proline (5 mM) (Stereospecificity control).

• Incubation: Incubate for 24-72 hours. Monitor for early UPR markers (e.g., 3-6 hours) before cell death occurs[6].

• Quantify UPR Markers: Lyse cells and perform Western blotting for UPR activation. You should observe elevated BiP, phosphorylated eIF2α (PERK branch), and decreased full-length ATF6 in the Aze-only group[6], which should be reversed in the L-Proline rescue group[7].

• Viability Readout: Perform a standard MTS or CellTiter-Glo assay to confirm phenotypic rescue.

Mechanism of Aze-induced ER stress and UPR activation via proline misincorporation.

Section 2: Solid-Phase Peptide Synthesis (SPPS)

Q3: I am synthesizing a peptide containing Azetidine-2-carboxylic acid, but my LC-MS and chiral HPLC show a high degree of epimerization. Why is this happening and how do I fix it? A: Epimerization is a notorious issue when coupling N-alkyl amino acids and cyclic imino acids like Aze. During the activation of the carboxyl group, the intermediate can easily form an oxazolone[8]. Because Aze lacks an acidic urethane proton to suppress α-deprotonation, the α-carbon becomes highly susceptible to base-catalyzed racemization/epimerization during the coupling step[8].

Troubleshooting Strategy:

• Change the Coupling Reagent: Avoid standard carbodiimides (DIC/HOBt) which are slower and allow more time for oxazolone formation. Switch to highly reactive uronium/aminium salts like HATU or COMU, paired with HOAt to accelerate the coupling rate, thereby outcompeting the epimerization pathway.

• Minimize Base Exposure: Reduce the equivalents of N,N-Diisopropylethylamine (DIPEA) or switch to a sterically hindered, less basic alternative like 2,4,6-trimethylpyridine (TMP).

• Check for Diketopiperazine (DKP) Formation: If Aze is at the second or third position from the C-terminus, the constrained ring can force a cis-peptide bond conformation, leading to intramolecular attack and cleavage of the peptide from the resin via DKP formation[9]. Use sterically hindered trityl resins to suppress this.

Troubleshooting workflow for Solid-Phase Peptide Synthesis (SPPS) involving Aze.

Section 3: Drug Discovery & Scaffold Stability

Q4: We are using an azetidine-3-carboxylic acid scaffold in our lead optimization program to improve lipophilicity, but the compound is exhibiting poor stability in our in vitro liver microsomal assays. What structural liabilities should we look for? A: Azetidines are highly valuable bioisosteres for piperidines and pyrrolidines, often improving drug-like properties in programs like FFA2 antagonists[10]. However, the four-membered ring carries significant ring strain (~26 kcal/mol).

Causality: Oxidative metabolism by cytochrome P450s in liver microsomes can hydroxylate the azetidine ring. If hydroxylation occurs at the 3-position, the resulting metabolite (e.g., 3-hydroxy azetidine carboxylic acid) can undergo rapid reverse-aldol cleavage at physiological pH (> 8), effectively destroying the scaffold[11].

Solution: Consider blocking this metabolic soft spot by synthesizing fluorinated analogs (e.g., 3-fluoro-azetidine carboxylic acids). Fluorination prevents the reverse aldol cleavage while maintaining the desired conformational constraints of the scaffold[11].

Data Presentation: Quantitative Comparison of Proline vs. Azetidine-2-Carboxylic Acid (Aze)

To assist in experimental design, the following table summarizes the key physicochemical and biological differences between L-Proline and Aze that drive unexpected experimental results.

Parameter	L-Proline (Pro)	L-Azetidine-2-Carboxylic Acid (Aze)	Experimental Implication
Ring Size	5-membered (Pyrrolidine)	4-membered (Azetidine)	Aze induces tighter backbone turns and higher ring strain[1].
Translation Kinetics	Normal	Slower / Competitive	Aze causes ribosomal stalling and misincorporation[2].
UPR Activation (BiP Levels)	Baseline	~1.5 to 2-fold increase	Aze induces ER stress within 6 hours of treatment[6].
Peptide Coupling Rate	Fast	Slow (Steric/Strain factors)	Aze requires highly reactive coupling reagents (HATU/COMU)[8].
Chemical Stability	High	Moderate (Susceptible to ring opening)	Aze derivatives may degrade under harsh acidic/basic conditions[11].

References

• Rubenstein, E. (2008). Misincorporation of the Proline Analog Azetidine-2-Carboxylic Acid in the Pathogenesis of Multiple Sclerosis: A Hypothesis. Journal of Neuropathology & Experimental Neurology.[Link]

• Li, D., et al. (2010). Misincorporation of the proline homologue Aze (azetidine-2-carboxylic acid) into recombinant myelin basic protein. Phytochemistry.[Link]

• Main, B., et al. (2024). Mode of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. bioRxiv.[Link]

• Liu, Z., et al. (2022). Enhancement of tumor immunogenicity by the introduction of non-proteinogenic amino acid azetidine-2-carboxylic acid. OncoImmunology.[Link]

• De Ridder, K., et al. (2018). The ER Stress Inducer l-Azetidine-2-Carboxylic Acid Elevates the Levels of Phospho-eIF2α and of LC3-II in a Ca2+-Dependent Manner. MDPI International Journal of Molecular Sciences.[Link]

• Haidar, M., et al. (2023). L-Proline Prevents Endoplasmic Reticulum Stress in Microglial Cells Exposed to L-azetidine-2-carboxylic Acid. Graz University of Technology / Neuroscience.[Link]

• Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides. Chemical Reviews.[Link]

• Reiners, F., et al. (2020). Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters.[Link]

• Boit, B., et al. (2014). Discovery and Optimization of an Azetidine Chemical Series As a Free Fatty Acid Receptor 2 (FFA2) Antagonist: From Hit to Clinic. Journal of Medicinal Chemistry.[Link]

• Jenkinson, S. F., et al. (2025). 3-Fluoro-azetidine Carboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds. ResearchGate.[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Misincorporation of the proline homologue Aze (azetidine-2-carboxylic acid) into recombinant myelin basic protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Misincorporation of the proline analog azetidine-2-carboxylic acid in the pathogenesis of multiple sclerosis: a hypothesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The ER Stress Inducer l-Azetidine-2-Carboxylic Acid Elevates the Levels of Phospho-eIF2α and of LC3-II in a Ca2+-Dependent Manner [mdpi.com]
• 7. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

refining experimental protocols for studying metabotropic glutamate receptors

Welcome to the mGluR Assay Technical Support Center . As a Senior Application Scientist, I have designed this guide to move beyond basic protocol lists. Successful interrogation of metabotropic glutamate receptors (mGluRs) requires a deep understanding of receptor kinetics, secondary messenger causality, and the physics of the assay platforms used to measure them.

This guide is structured around the specific pharmacological behaviors of mGluR subgroups, providing self-validating workflows and causality-driven troubleshooting for researchers and drug development professionals.

Core Principles of mGluR Pharmacology & Assay Selection

mGluRs are Class C G-protein-coupled receptors (GPCRs) that modulate synaptic transmission and neuronal excitability[1]. They possess a large extracellular Venus Flytrap domain (VFT) for orthosteric glutamate binding and a 7-transmembrane domain (7TM) that houses allosteric binding sites[2]. Because different mGluR groups couple to distinct G-proteins, assay selection must be strictly aligned with the receptor's downstream effector pathways[3].

Caption: Canonical signaling pathways of mGluR subgroups and their primary downstream effectors.

Table 1: mGluR Subgroups, Signaling Kinetics, and Assay Metrics

mGluR Group	Subtypes	Primary G-Protein	Downstream Effector	Preferred HTS Assay Format	Typical Signal Window (S/B)
Group I	mGluR1, mGluR5	Gq/11	PLC / IP3 / Ca2+	Fluorescent Calcium Flux (Fluo-4)	3.0 - 5.0
Group II	mGluR2, mGluR3	Gi/o	Adenylyl Cyclase (Inhibition)	TR-FRET cAMP Accumulation	1.5 - 2.5
Group III	mGluR4, mGluR6, mGluR7, mGluR8	Gi/o	Adenylyl Cyclase (Inhibition)	TR-FRET cAMP Accumulation	1.5 - 2.5

Group I mGluRs: Calcium Imaging Workflows & Troubleshooting

Group I mGluRs (mGluR1 and mGluR5) predominantly couple to Gq/11 proteins, stimulating Phospholipase C (PLC) to cleave PIP2 into IP3 and DAG, which subsequently triggers intracellular calcium release[1].

Methodology: FLIPR-based High-Throughput Calcium Flux Assay

• Cell Seeding: Seed HEK293 cells stably expressing mGluR1 or mGluR5 at 20,000 cells/well in a 384-well plate. Incubate overnight at 37°C.

• Dye Loading: Remove culture media. Add 20 µL of Fluo-4 AM (2 µM) loading buffer containing 2.5 mM probenecid and 0.04% Pluronic F-127.

• Incubation: Incubate for 45 minutes at 37°C, followed by exactly 15 minutes at room temperature.

• Washing: Wash 3x with HBSS (supplemented with 20 mM HEPES and 2.5 mM probenecid) to remove extracellular dye.

• Kinetic Reading: Read baseline fluorescence (Ex/Em: 488/525 nm) for 10 seconds, inject agonist, and record the kinetic response for 90 seconds.

Troubleshooting FAQ

Q: Why is my basal fluorescence window drifting upward before agonist addition?

• Causality: Upward drift is typically caused by either incomplete ester hydrolysis of the AM (acetoxymethyl) ester dye, or active dye extrusion by organic anion transporters in the cell membrane.

• Solution: Ensure the 15-minute room temperature incubation step is strictly followed; this temperature drop is required to complete intracellular hydrolysis. Additionally, ensure 2.5 mM probenecid is present in both the loading and wash buffers to inhibit transporter-mediated dye efflux.

Q: How do I differentiate between intracellular calcium release and extracellular influx?

• Causality: While Group I mGluRs trigger IP3-mediated calcium release from the endoplasmic reticulum, their activation can also facilitate L-type voltage-dependent Ca2+ channels (L-VDCCs), inducing extracellular Ca2+ influx[1].

• Self-Validating Step: Perform the assay in a zero-calcium extracellular buffer supplemented with 1 mM EGTA. If the fluorescent signal persists, it is definitively IP3-mediated ER release. If the signal disappears, it is VDCC-mediated influx.

Group II/III mGluRs: cAMP TR-FRET Workflows & Troubleshooting

Group II and III mGluRs couple to Gi/o proteins, which negatively regulate adenylyl cyclase (AC) and inhibit the production of cAMP[4].

Methodology: TR-FRET cAMP Inhibition Assay (e.g., HTRF)

• Cell Preparation: Harvest cells expressing the target mGluR and resuspend in stimulation buffer containing 0.5 mM IBMX (3-isobutyl-1-methylxanthine).

• Forskolin Titration: Stimulate cells with an EC80 concentration of Forskolin to artificially elevate basal cAMP levels.

• Agonist Addition: Add the mGluR agonist to trigger Gi-mediated inhibition of AC. Incubate for 30 minutes at room temperature.

• Detection: Add TR-FRET detection reagents (Anti-cAMP Cryptate donor and d2-labeled cAMP acceptor)[5].

• Reading: Read at 620 nm and 665 nm on a time-resolved microplate reader. Calculate the 665/620 ratio.

Troubleshooting FAQ

Q: The assay window for Gi-mediated cAMP inhibition is extremely narrow (S/B < 1.5). How can I resolve this?

• Causality: Gi-coupled receptors do not produce a primary signal; they inhibit an artificially generated one. If the Forskolin concentration is too high, the massive cAMP surge overwhelms the Gi-mediated inhibition. Furthermore, endogenous phosphodiesterases (PDEs) rapidly degrade cAMP, collapsing the dynamic range.

• Solution: Perform a Forskolin dose-response curve and strictly use the EC80 concentration (not maximal). Ensure the broad-spectrum PDE inhibitor IBMX (0.5 mM) is freshly prepared, as it prevents premature cAMP degradation and stabilizes the assay window.

Q: I am seeing false positives in my HTS screen for mGluR2 agonists.

• Causality: Because TR-FRET relies on a decrease in signal (competition between endogenous cAMP and d2-cAMP), any test compound that quenches fluorescence or directly inhibits adenylyl cyclase will mimic a Gi agonist.

• Self-Validating Step: Run an orthogonal counter-screen using wild-type HEK293 cells lacking the mGluR receptor but stimulated with Forskolin. Compounds that still "inhibit" cAMP in this system are assay artifacts or direct AC inhibitors, not mGluR agonists.

Allosteric Modulator (PAM/NAM) Screening Protocols

mGluRs possess highly druggable allosteric sites within their transmembrane domains, making them prime targets for Positive and Negative Allosteric Modulators (PAMs/NAMs)[2]. Because these modulators alter the receptor's response to glutamate rather than activating it directly, screening requires a specialized logic flow.

Caption: Triple-addition assay workflow for high-throughput screening of allosteric modulators.

Methodology: Triple-Addition Protocol[6]

• Baseline: Record baseline signal for 10 seconds.

• Addition 1 (Test Compound): Inject the test compound. Read for 3 minutes. Purpose: Detects direct orthosteric agonist activity or ago-PAMs.

• Addition 2 (EC20 Glutamate): Inject an EC20 concentration of glutamate. Read for 3 minutes. Purpose: Detects PAM activity, as the compound will potentiate the weak EC20 signal.

• Addition 3 (EC80 Glutamate): Inject an EC80 concentration of glutamate. Read for 3 minutes. Purpose: Detects NAM activity, as the compound will suppress the strong EC80 signal.

Troubleshooting FAQ

Q: Why does my PAM show direct agonist activity in the first addition, even though it shouldn't bind the orthosteric site?

• Causality: This occurs for two reasons. First, the compound might be an "ago-PAM" (allosteric agonist), which directly activates the receptor without glutamate[6]. Second, cultured cells often release endogenous glutamate into the media, providing a basal tone that the PAM potentiates.

• Self-Validating Step: To rule out endogenous glutamate tone, co-express the excitatory amino acid transporter 1 (EAAC1) in your cell line. EAAC1 acts as a "glutamate sink," clearing basal glutamate from the media[5]. If the agonist activity disappears, the compound is a pure PAM. If it remains, it is an ago-PAM.

Q: My NAM completely blocks the glutamate response in functional assays, but has a very low affinity in radioligand binding assays. Why?

• Causality: Functional assays measure signal transduction, which is subject to receptor reserve (spare receptors) and signal amplification. Radioligand binding measures physical occupancy[7]. A NAM might stabilize an inactive conformation so effectively that it abolishes G-protein coupling at sub-maximal physical occupancy.

• Solution: Validate the mechanism by performing a Schild plot analysis (agonist dose-response curves in the presence of increasing NAM concentrations). A true NAM will depress the Emax of the agonist curve non-competitively, confirming allosteric behavior regardless of binding affinity discrepancies[6].

Sources

• 1. Group I Metabotropic Glutamate Receptor-Mediated Gene Transcription and Implications for Synaptic Plasticity and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-Based Discovery of Negative Allosteric Modulators of the Metabotropic Glutamate Receptor 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. neurology.org [neurology.org]
• 5. pnas.org [pnas.org]
• 6. Approaches for Probing Allosteric Interactions at 7 Transmembrane Spanning Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]

Reference Data & Comparative Studies

comparing (2R,4S)-azetidine-2,4-dicarboxylic acid with its (2S,4S) enantiomer

Stereochemical Divergence in Glutamate Receptor Modulation: A Comparative Guide to (2R,4S)- and (2S,4S)-Azetidine-2,4-dicarboxylic Acid

As a Senior Application Scientist, precision in molecular design and assay validation is paramount. Azetidine-2,4-dicarboxylic acid (ADA) is a conformationally rigid analog of glutamate. The spatial orientation of the two carboxylic acid groups on the four-membered azetidine ring strictly dictates its receptor subtype selectivity[1].

Before diving into the comparative data, a critical stereochemical clarification is required: while often queried as enantiomers, the (2R,4S) and (2S,4S) configurations are structurally diastereomers .

• (2R,4S)-ADA is the cis-isomer. Because it possesses an internal plane of symmetry, it is an achiral meso compound[2].

• (2S,4S)-ADA is the trans-isomer. It lacks a plane of symmetry and exists as a chiral entity (its true enantiomer being the (2R,4R) configuration)[3].

This stereochemical divergence fundamentally shifts their pharmacological targets from ionotropic to metabotropic glutamate receptors, requiring distinct experimental workflows for validation[1].

Pharmacological Divergence & Quantitative Comparison

The rigidified azetidine ring locks the glutamate pharmacophore into specific conformations, allowing researchers to probe distinct glutamatergic pathways[4].

• Ionotropic Modulation by (2R,4S)-ADA: The cis-isomer acts primarily on ionotropic glutamate receptors. It positively modulates the N-methyl-D-aspartate (NMDA) receptor at low concentrations (<50 μM), enhancing glutamate- or NMDA-induced currents[5][6].

• Metabotropic Activation by (2S,4S)-ADA: The trans-isomer acts as a potent orthosteric agonist at metabotropic glutamate receptors (mGluRs)[4][7]. Profiling studies demonstrate its efficacy across multiple mGluR subtypes, triggering G-protein coupled cascades rather than direct ion channel gating[4].

Table 1: Comparative Pharmacological Profile

Parameter	(2R,4S)-Azetidine-2,4-dicarboxylic acid	(2S,4S)-Azetidine-2,4-dicarboxylic acid
Common Name	cis-ADA	trans-ADA
Stereochemical Relationship	meso compound (Diastereomer to trans)	Chiral enantiomer (Diastereomer to cis)
Primary Target	Ionotropic NMDA Receptors	Metabotropic Glutamate Receptors (mGluRs)
Mechanism of Action	Positive Allosteric Modulator / Partial Agonist	Potent Orthosteric Agonist
Downstream Signaling	Extracellular Ca2+ Influx	Gq-coupled Intracellular Ca2+ Release
Typical EC50 / Potency	< 50 μM (Potentiation)	~ 10-30 μM (mGluR activation)
Physiological Effect	Enhances Long-Term Potentiation (LTP)	Modulates GPCR-mediated synaptic plasticity

Mechanistic Signaling Pathways

The following diagram illustrates how the stereochemical differences between the two isomers dictate entirely separate downstream intracellular cascades.

Receptor activation pathways of (2R,4S)-ADA and (2S,4S)-ADA.

Experimental Methodologies & Self-Validating Protocols

To objectively evaluate these compounds, researchers must utilize orthogonal assays tailored to the specific receptor class. Below are the self-validating protocols designed to establish causality and isolate the distinct mechanisms of action.

Protocol A: Whole-Cell Patch-Clamp Recording for NMDA Potentiation ((2R,4S)-ADA)

• Objective: To validate the positive modulation of NMDA receptors by the cis-isomer.

• Causality & Rationale: NMDA receptors are subject to a voltage-dependent magnesium (Mg2+) block. To isolate the modulatory effect of (2R,4S)-ADA without interference from this block, recordings must be performed in a Mg2+-free extracellular solution. Tetrodotoxin (TTX) is added to block voltage-gated sodium channels, isolating miniature excitatory postsynaptic currents (mEPSCs).

• Step-by-Step Workflow:

  • Preparation: Culture primary cerebellar granule cells (10-14 Days In Vitro).

  • Perfusion: Continuously perfuse cells with Mg2+-free Artificial Cerebrospinal Fluid (aCSF) containing 1 μM TTX and 10 μM glycine (an obligate NMDA co-agonist).

  • Recording: Establish a whole-cell configuration, holding the membrane potential at -70 mV.

  • Baseline Validation: Apply a sub-maximal concentration of NMDA (e.g., 10 μM) to establish a baseline inward current. Self-validation step: If no inward current is observed, the cell lacks functional NMDA receptors or glycine is depleted.

  • Modulation: Co-apply 10 μM NMDA with varying concentrations (1-50 μM) of (2R,4S)-ADA.

  • Analysis: Measure the percentage increase in steady-state current amplitude relative to the NMDA-only baseline.

Protocol B: Intracellular Calcium Imaging for mGluR Activation ((2S,4S)-ADA)

• Objective: To quantify the agonistic activity of the trans-isomer at Group I metabotropic glutamate receptors (mGluR1/5).

• Causality & Rationale: Group I mGluRs couple to Gq proteins, leading to Phospholipase C (PLC) activation, IP3 generation, and subsequent Ca2+ release from the endoplasmic reticulum[7]. Using a fluorescent calcium indicator (Fluo-4 AM) allows real-time quantification of this intracellular cascade. The acetoxymethyl (AM) ester facilitates cell permeability; intracellular esterases then cleave the AM group, trapping the active dye inside the cell.

• Step-by-Step Workflow:

  • Preparation: Seed CHO cells stably expressing human mGluR1 or mGluR5 into 96-well black-walled plates.

  • Dye Loading: Incubate cells with 2 μM Fluo-4 AM in Hank's Balanced Salt Solution (HBSS) for 45 minutes at 37°C.

  • Washing: Wash cells thrice with HBSS to remove extracellular dye, drastically reducing background fluorescence.

  • Application: Inject (2S,4S)-ADA at logarithmic concentration intervals (0.1 μM to 1 mM) using an automated liquid handler.

  • Detection: Record fluorescence emission at 525 nm (excitation 488 nm) immediately upon compound addition.

  • Analysis: Calculate the peak fluorescence change (ΔF/F0) and plot against log[ligand] to determine the EC50.

Experimental workflows for evaluating ADA stereoisomer pharmacology.

References

• Benchchem. "Azetidine-2,4-dicarboxylic Acid | NMDA Receptor Agonist". 1

• Electronicsandbooks. "Synthesis and Metabotropic Receptor Activity of the Novel Rigidified...". 5

• ACS Publications. "Synthesis and metabotropic receptor activity of the novel rigidified glutamate analogs (+)- and (-)-trans-azetidine-2,4-dicarboxylic acid and their N-methyl derivatives". 4

• MDPI. "Molecular Basis for Modulation of Metabotropic Glutamate Receptors and Their Drug Actions by Extracellular Ca 2+". 7

• PubChem. "trans-Azetidine-2,4-dicarboxylic acid | C5H7NO4 | CID 6604769". 3

• Google Patents. "EP0299513A1 - Azetidine derivatives, compositions and their use". 2

• ResearchGate. "Werner TUECKMANTEL | Chief Chemist | Research profile". 6

Sources

• 1. Azetidine-2,4-dicarboxylic Acid | NMDA Receptor Agonist [benchchem.com]
• 2. EP0299513A1 - Azetidine derivatives, compositions and their use - Google Patents [patents.google.com]
• 3. trans-Azetidine-2,4-dicarboxylic acid | C5H7NO4 | CID 6604769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. researchgate.net [researchgate.net]
• 7. Molecular Basis for Modulation of Metabotropic Glutamate Receptors and Their Drug Actions by Extracellular Ca2+ [mdpi.com]

Validation of (2R,4S)-Azetidine-2,4-dicarboxylic Acid as a Selective NMDA Receptor Ligand: A Comparative Guide

In neuropharmacology, identifying the precise bioactive conformations of flexible endogenous ligands like L-glutamate is a critical hurdle in drug development. Glutamate activates a vast array of ionotropic (iGluR) and metabotropic (mGluR) receptors by adopting distinct folded or extended conformations. To isolate specific receptor responses, researchers utilize conformationally restricted analogues.

One of the most valuable tools in this domain is (2R,4S)-azetidine-2,4-dicarboxylic acid (cis-ADA) . Unlike its trans isomer, which selectively targets mGluRs, the cis isomer locks the glutamate backbone into a folded conformation, rendering it a highly selective ligand for the N-methyl-D-aspartate (NMDA) receptor. This guide provides a comprehensive validation of cis-ADA, objectively comparing its performance against alternative ligands and detailing the self-validating experimental frameworks required to utilize it effectively.

Mechanistic Insights: Conformational Restriction and Receptor Selectivity

The causality behind utilizing rigid analogues lies in the thermodynamics of receptor binding. Flexible molecules like L-glutamate incur an entropic penalty upon binding because they must "freeze" into a specific conformation to fit a receptor pocket. By synthesizing a rigid 4-membered azetidine ring, the molecule is pre-organized into a specific geometry.

The cis isomer, (2R,4S)-azetidine-2,4-dicarboxylic acid, perfectly mimics the folded conformation of glutamate required to bind the NMDA receptor recognition site. In contrast, the trans isomer mimics an extended conformation, shifting its selectivity entirely toward Group I metabotropic glutamate receptors (mGluR1/mGluR5) [1].

Conformational restriction of glutamate analogues and receptor selectivity.

Comparative Performance Profile

When selecting a ligand for NMDA receptor studies, researchers must evaluate the compound's selectivity, primary action, and binding affinity. cis-ADA is unique because it exhibits a concentration-dependent dual action: it acts as a positive allosteric modulator at low concentrations (<50 µM) and a direct agonist at higher concentrations (>50 µM) [2].

Table 1: Comparative Receptor Selectivity Profile

Ligand	Target Receptor	Primary Action	EC₅₀ / Potency	Conformational State
L-Glutamate	Pan-Glutamatergic	Endogenous Agonist	~1-10 µM	Flexible
NMDA	NMDA Receptor	Selective Agonist	~30 µM	Flexible
(2R,4S)-Azetidine-2,4-dicarboxylic acid (cis-ADA)	NMDA Receptor	Positive Modulator (<50 µM) / Agonist (>50 µM)	~10-50 µM (Modulation)	Rigid (Folded)
trans-Azetidine-2,4-dicarboxylic acid (trans-ADA)	mGluR (Group I)	Selective Agonist	~32-189 µM	Rigid (Extended)
AMPA	AMPA Receptor	Selective Agonist	~2-5 µM	Rigid (Extended)

Experimental Validation: Self-Validating Protocols

To rigorously validate cis-ADA as a selective NMDA receptor ligand, researchers rely on functional assays that measure calcium influx. The ⁴⁵Ca²⁺ uptake assay in primary neuronal cultures serves as the gold standard for this validation [2].

Causality Behind Experimental Choices

• Cell Model (Cerebellar Granule Cells): Cultured for 7-9 days in vitro (DIV), these cells express a high density of functional NMDA receptors while maintaining low spontaneous synaptic activity. This specific developmental window ensures a high signal-to-noise ratio.

• Buffer Composition (Mg²⁺-Free): The NMDA receptor pore is blocked by extracellular Mg²⁺ at resting membrane potentials. Removing Mg²⁺ from the Locke's buffer is a critical self-validating step; it ensures that the measured calcium influx is directly attributable to ligand binding at the recognition site, eliminating the confounding variable of voltage-dependent Mg²⁺ block relief.

• Negative Control (MK-801): MK-801 is a non-competitive, use-dependent open-channel blocker. Co-application of MK-801 with cis-ADA must completely abolish the radioactive signal. If the signal persists, it indicates off-target calcium entry (e.g., via voltage-gated calcium channels), thereby invalidating the assay's specificity.

Self-validating workflow for 45Ca2+ uptake assay to measure NMDA activation.

Step-by-Step Methodology: ⁴⁵Ca²⁺ Uptake Assay

• Preparation: Wash cerebellar granule cells (7-9 DIV) three times with Mg²⁺-free Locke's buffer to remove endogenous glutamate and extracellular magnesium.

• Pre-incubation: Incubate cells in the Mg²⁺-free Locke's buffer for 15 minutes at 37°C to stabilize the baseline resting membrane potential.

• Ligand Addition: Introduce cis-ADA at varying concentrations (e.g., 10 µM to test for allosteric modulation, 100 µM to test for direct agonism). For negative controls, pre-incubate parallel wells with 1 µM MK-801 for 5 minutes prior to the addition of cis-ADA.

• Tracer Introduction: Add 10 µCi/mL of ⁴⁵Ca²⁺ to the extracellular buffer. Allow exactly 5 minutes for calcium influx to occur.

• Termination & Lysis: Rapidly aspirate the radioactive buffer and wash the cells three times with ice-cold, Ca²⁺-free buffer containing 2 mM EGTA. This step immediately halts all influx and chelates any remaining extracellular isotopes. Lyse the cells using 0.1 M NaOH.

• Quantification: Transfer the lysate to scintillation vials and quantify the internalized ⁴⁵Ca²⁺ using a liquid scintillation counter.

Quantitative Data Presentation

When executing the self-validating protocol described above, researchers should expect a distinct biphasic response profile that confirms the dual-action nature of (2R,4S)-azetidine-2,4-dicarboxylic acid.

Table 2: Functional Validation Data (⁴⁵Ca²⁺ Uptake)

Experimental Condition	Ligand Concentration	Effect on ⁴⁵Ca²⁺ Uptake	Mechanistic Interpretation
cis-ADA alone	10 µM	Minimal direct influx	Sub-threshold for direct channel opening
cis-ADA + NMDA (10 µM)	10 µM (cis-ADA)	>200% potentiation of NMDA signal	Positive allosteric modulation
cis-ADA alone	100 µM	Significant direct influx	Direct agonist activity
cis-ADA (100 µM) + MK-801	100 µM (cis-ADA)	Complete blockade of influx	Confirms NMDA channel specificity

References

• Title: Physiological and pharmacological profile of trans-azetidine-2,4-dicarboxylic acid: metabotropic glutamate receptor agonism and effects on long-term potentiation. Source: Neuroscience (1996) URL: [Link]

• Title: Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor. Source: Journal of Medicinal Chemistry (1990) URL: [Link]

Sources

• 1. Physiological and pharmacological profile of trans-azetidine-2,4-dicarboxylic acid: metabotropic glutamate receptor agonism and effects on long-term potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Reproducibility of Published (2R,4S)-Azetidine-2,4-Dicarboxylic Acid Research: A Comparative Guide

Executive Summary & Scientific Context

As a Senior Application Scientist, I frequently encounter reproducibility challenges when researchers attempt to validate legacy pharmacological data. One of the most structurally intriguing yet misunderstood compounds in neuropharmacology and enzymology is (2R,4S)-azetidine-2,4-dicarboxylic acid (commonly referred to as cis-ADA).

Characterized by its conformationally restricted azetidine ring, cis-ADA locks the glutamate pharmacophore into a specific spatial geometry. Published literature highlights its dual utility: it acts as a highly potent positive modulator and direct agonist at the ionotropic 11, and has more recently been identified via High-Throughput Screening (HTS) as a selective inhibitor of the22.

However, reproducing these findings requires strict control over stereoisomeric purity and assay conditions. This guide objectively compares cis-ADA against standard alternatives and establishes self-validating experimental workflows to ensure robust, reproducible data.

Comparative Performance Analysis

To evaluate the efficacy and reproducibility of cis-ADA, we must benchmark its binding affinity, functional output, and target selectivity against endogenous ligands and established control compounds.

Table 1: Pharmacological Profiling at the NMDA Receptor

Compound	Target Receptor	Primary Action	Potency / EC50	Reproducibility & Application Notes
(2R,4S)-Azetidine-2,4-dicarboxylic acid	NMDA	Agonist (>50 µM) / Modulator (<50 µM)	High (Potentiates Ca²⁺ uptake)	Highly reproducible if stereopure. Biphasic action requires precise dose-response mapping.
L-Glutamate	NMDA / AMPA / mGluR	Endogenous Agonist	~1-3 µM	Broad activation across all glutamate receptors; poor selectivity causes high background noise.
NMDA	NMDA	Synthetic Agonist	~15-30 µM	Standard baseline control; lacks the unique allosteric modulation seen in cis-ADA.
trans-Azetidine-2,4-dicarboxylic acid	mGluR1 / mGluR5	Agonist	~32-189 µM	Inactive at NMDA. Used as a critical negative control for ionotropic assays.

Table 2: Meprin α Inhibition Profile

Compound	Target	IC50	Assay Z'-Factor	Notes
cis-ADA	Meprin α	Low µM range	≥ 0.5	Identified in LOPAC screens; highly selective over Meprin β.
Actinonin	Meprin α & β	4.1 - 4.8 nM	≥ 0.5	Broad-spectrum pharmacological control; provides a highly reproducible baseline.

Mechanistic Pathways & Stereoselectivity

The causality behind the divergent effects of ADA isomers lies entirely in their spatial geometry. The (2R,4S) cis-configuration aligns the carboxyl groups to mimic the folded conformation of glutamate, which is strictly favored by the NMDA receptor's ligand-binding domain. Conversely, the trans-isomer mimics the extended conformation preferred by33. Using a racemic mixture will inherently confound your data by simultaneously triggering ionotropic calcium influx and metabotropic phosphoinositide hydrolysis.

Stereoselective signaling pathways of azetidine-2,4-dicarboxylic acid isomers.

Self-Validating Experimental Protocols

To guarantee trustworthiness, every protocol must be designed as a self-validating system . This means incorporating internal controls that immediately flag assay drift, stereochemical impurity, or off-target effects.

Protocol A: NMDA Receptor ⁴⁵Ca²⁺ Uptake Assay

Objective: Quantify the potentiating effect of cis-ADA on NMDA receptors. Causality & Logic: Cultured cerebellar granule cells are utilized because they express a high, homogenous density of NMDA receptors. We use ⁴⁵Ca²⁺ uptake rather than downstream reporter genes because it provides a direct, quantifiable metric of ion channel opening, bypassing signal amplification artifacts.

Step-by-Step Methodology:

• Cell Preparation: Culture embryonic rat cerebellar granule cells for 7-9 days in vitro (DIV) to ensure mature receptor expression.

• Buffer Equilibration: Wash cells with Mg²⁺-free Locke's buffer. Expert Insight: Mg²⁺ must be strictly omitted because it causes a voltage-dependent block of the NMDA channel pore. Failing to remove Mg²⁺ will artificially mask the agonist effects of cis-ADA.

• Compound Addition (Self-Validating Matrix):

  • Group 1 (Modulation): Apply 25 µM cis-ADA + 1 µM Glutamate.

  • Group 2 (Agonism): Apply 100 µM cis-ADA alone.

  • Negative Control: Apply 100 µM trans-ADA (Must yield baseline ⁴⁵Ca²⁺ uptake; if signal spikes, your batch is contaminated with the cis-isomer).

• Isotope Introduction: Add 1 µCi/mL ⁴⁵Ca²⁺ for exactly 5 minutes at 37°C.

• Termination & Readout: Terminate the reaction rapidly with ice-cold EGTA buffer to chelate extracellular calcium. Lyse cells and measure intracellular radioactivity via liquid scintillation counting.

Protocol B: High-Throughput Screening (HTS) for Meprin α Inhibition

Objective: Assess the reproducibility of cis-ADA as a Meprin α inhibitor using a fluorogenic substrate. Causality & Logic: Reproducibility in enzymatic HTS fails when substrate depletion occurs. By utilizing exactly 1.3 nM of Meprin α and a strict 60-minute incubation, we restrict substrate hydrolysis to ~33%. This maintains the reaction within the linear Michaelis-Menten phase, preventing false-positive inhibition artifacts 2.

Step-by-Step Methodology:

• Enzyme Preparation: Dilute Meprin α to exactly 1.3 nM in assay buffer (50 mM HEPES, pH 7.5).

• Compound Plating: Dispense cis-ADA (18 µM for single-point screen, or serial dilutions for dose-response) into a 384-well plate. Include Actinonin as a positive pharmacological control.

• Equilibration: Incubate the enzyme-compound mixture for 15 minutes at room temperature to allow steady-state binding.

• Substrate Addition: Add the target fluorogenic peptide substrate.

• Kinetic Readout: Measure fluorescence (Ex/Em) after 60 minutes. Calculate the Z'-factor; a Z' ≥ 0.5 validates the plate's reproducibility and separation between high and low controls.

Self-validating high-throughput screening workflow for Meprin α inhibition.

Addressing Common Reproducibility Pitfalls

When attempting to replicate published data on (2R,4S)-azetidine-2,4-dicarboxylic acid, researchers frequently encounter discrepancies. In my experience, these are almost exclusively traced to two factors:

• Concentration-Dependent Biphasic Activity: At concentrations below 50 µM, cis-ADA acts primarily as a positive allosteric modulator, requiring trace amounts of baseline glutamate to open the channel. Above 50 µM, it transitions to a direct agonist. Failure to map a full dose-response curve leads to conflicting literature reports regarding its primary mechanism.

• Isomeric Contamination: Commercial batches labeled simply as "azetidine-2,4-dicarboxylic acid" often contain racemic mixtures. Analytical verification via chiral HPLC or NMR is mandatory before commencing in vitro assays to ensure the absence of the trans-isomer.

References

• Title: Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor.
• Title: Development of HTS Assays and Pilot Screen for Inhibitors of Metalloproteases Meprin α and β.
• Title: Physiological and pharmacological profile of trans-azetidine-2,4-dicarboxylic acid: metabotropic glutamate receptor agonism and effects on long-term potentiation.

Sources

• 1. Synthesis and bioactivity of a new class of rigid glutamate analogues. Modulators of the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of HTS Assays and Pilot Screen for Inhibitors of Metalloproteases Meprin α and β - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Physiological and pharmacological profile of trans-azetidine-2,4-dicarboxylic acid: metabotropic glutamate receptor agonism and effects on long-term potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Unveiling the Binding Kinetics of (2R,4S)-Azetidine-2,4-dicarboxylic Acid to the NMDA Receptor

A definitive guide for researchers navigating the complexities of small molecule-ion channel interactions.

In the landscape of neuroscience and drug discovery, understanding the precise molecular interactions that govern synaptic transmission is paramount. (2R,4S)-azetidine-2,4-dicarboxylic acid, a conformationally constrained analog of L-glutamate, has emerged as a potent and selective agonist for the N-methyl-D-aspartate (NMDA) receptor, a crucial player in synaptic plasticity, learning, and memory.[1] Elucidating the binding kinetics of this small molecule to its complex membrane-bound target is a critical step in characterizing its pharmacological profile and unlocking its therapeutic potential.

This guide, from the perspective of a Senior Application Scientist, provides an in-depth comparison of two gold-standard biophysical techniques for confirming the binding kinetics of (2R,4S)-azetidine-2,4-dicarboxylic acid to the NMDA receptor: Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) . We will delve into the theoretical underpinnings of each method, present detailed experimental protocols tailored for this specific interaction, and offer a comparative analysis to guide your selection of the most appropriate technique for your research objectives.

The Challenge: Interrogating a Small Molecule and a Complex Membrane Protein

The NMDA receptor, a heterotetrameric ligand-gated ion channel, presents significant challenges for biophysical characterization. As a membrane protein, its extraction and purification require careful optimization to maintain its native conformation and functionality.[2][3][4][5] Furthermore, the relatively small size of (2R,4S)-azetidine-2,4-dicarboxylic acid can make its binding difficult to detect using mass-sensitive techniques.[2][6] This guide will address these challenges head-on, providing practical insights to ensure robust and reliable data generation.

Section 1: Surface Plasmon Resonance (SPR) - A Real-Time View of the Interaction

SPR is a powerful, label-free optical technique that allows for the real-time monitoring of biomolecular interactions.[7] It measures changes in the refractive index at the surface of a sensor chip as an analyte in solution binds to a ligand immobilized on the chip.[7] This provides a wealth of information, including the association rate constant (kₐ), the dissociation rate constant (kₑ), and the equilibrium dissociation constant (Kₑ).[1]

Causality Behind Experimental Choices in SPR

The success of an SPR experiment hinges on the effective immobilization of the NMDA receptor in a functionally active state on the sensor chip. Given the challenges of working with membrane proteins, a capture-based approach is often preferred over direct covalent coupling to preserve the receptor's native conformation.[8][9] This involves using an antibody or other capture molecule that specifically binds to a tag on the receptor.

dot

Figure 1: A schematic workflow of an SPR experiment for analyzing the binding of (2R,4S)-azetidine-2,4-dicarboxylic acid to the NMDA receptor.

Experimental Protocol: SPR Analysis

1. NMDA Receptor Preparation and Immobilization:

• Solubilization: Solubilize purified, tag-engineered (e.g., His-tagged or AviTagged) NMDA receptors from cell membranes using a mild detergent such as digitonin or lauryl maltose neopentyl glycol (LMNG) to maintain structural integrity.[3][4][5]

• Sensor Chip Selection: Choose a sensor chip with a carboxymethyl dextran matrix (e.g., CM5) for covalent immobilization of the capture antibody.[10][11]

• Capture Antibody Immobilization: Covalently immobilize a high-affinity anti-tag antibody (e.g., anti-His) onto the sensor chip surface using standard amine coupling chemistry (EDC/NHS).[8]

• NMDA Receptor Capture: Inject the solubilized NMDA receptor solution over the antibody-coated surface to achieve a stable capture level. This ensures a consistent and active receptor population for binding analysis.

2. Binding Analysis:

• Analyte Preparation: Prepare a series of dilutions of (2R,4S)-azetidine-2,4-dicarboxylic acid in a running buffer that matches the buffer used for the NMDA receptor. The running buffer should contain the same concentration of detergent used for solubilization to maintain receptor stability.

• Injection and Data Collection: Inject the different concentrations of the azetidine acid over the captured NMDA receptor surface. Monitor the association and dissociation phases in real-time. A reference flow cell with only the capture antibody should be used to subtract any non-specific binding.

• Regeneration: After each binding cycle, regenerate the sensor surface by injecting a low pH buffer (e.g., glycine-HCl) to remove the bound analyte and captured receptor, preparing the surface for the next injection.

3. Data Analysis:

• Sensorgram Processing: Subtract the reference channel data from the active channel data to obtain the specific binding sensorgrams.

• Kinetic Modeling: Fit the processed sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate (kₐ), dissociation rate (kₑ), and equilibrium dissociation constant (Kₑ).[12]

Section 2: Isothermal Titration Calorimetry (ITC) - A Thermodynamic Deep Dive

ITC is a powerful technique that directly measures the heat released or absorbed during a biomolecular interaction.[13] This allows for the determination of the binding affinity (Kₐ), binding stoichiometry (n), and the thermodynamic parameters of the interaction, including the change in enthalpy (ΔH) and entropy (ΔS).[13][14]

Causality Behind Experimental Choices in ITC

For ITC, the primary challenge is ensuring the stability and homogeneity of the solubilized NMDA receptor in solution. The choice of detergent and buffer conditions is critical to prevent aggregation and maintain the receptor's native, active conformation. The direct measurement of heat changes provides a complete thermodynamic profile of the binding event, offering insights into the driving forces of the interaction.[15]

dot

Figure 2: A schematic workflow of an ITC experiment for analyzing the binding of (2R,4S)-azetidine-2,4-dicarboxylic acid to the NMDA receptor.

Experimental Protocol: ITC Analysis

1. Sample Preparation:

• NMDA Receptor Preparation: Prepare a solution of purified, solubilized NMDA receptor in a well-defined buffer. The concentration should be accurately determined.

• Ligand Preparation: Prepare a solution of (2R,4S)-azetidine-2,4-dicarboxylic acid in the same buffer as the receptor. The ligand concentration should be 10-20 times higher than the receptor concentration.

• Buffer Matching: It is crucial that the buffer for both the protein and the ligand are identical to minimize heats of dilution.[16] Dialysis of both samples against the same buffer is highly recommended.[17]

2. ITC Experiment:

• Instrument Setup: Equilibrate the ITC instrument to the desired temperature.

• Sample Loading: Load the NMDA receptor solution into the sample cell and the (2R,4S)-azetidine-2,4-dicarboxylic acid solution into the titration syringe.

• Titration: Perform a series of small, sequential injections of the ligand into the sample cell while monitoring the heat changes.

3. Data Analysis:

• Integration of Heat Peaks: Integrate the heat produced or absorbed after each injection to generate a titration curve.

• Binding Model Fitting: Fit the integrated data to a suitable binding model (e.g., a single-site binding model) to determine the binding affinity (Kₐ), stoichiometry (n), and enthalpy change (ΔH).[15]

• Calculation of Thermodynamic Parameters: Calculate the change in Gibbs free energy (ΔG) and the change in entropy (ΔS) from the obtained values.

Section 3: Head-to-Head Comparison: SPR vs. ITC

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Measures changes in refractive index upon binding	Measures heat changes upon binding
Primary Data Output	Association rate (kₐ), Dissociation rate (kₑ), Equilibrium dissociation constant (Kₑ)	Binding affinity (Kₐ), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)
Kinetic Information	Direct measurement of on and off rates	Can be inferred under certain conditions, but not a primary output
Thermodynamic Information	Can be derived from temperature dependence studies	Direct measurement of all thermodynamic parameters in a single experiment[13][14]
Throughput	Higher throughput, suitable for screening[18][19]	Lower throughput
Sample Consumption	Lower sample consumption	Higher sample consumption[20]
Immobilization	Requires immobilization of one binding partner, which can potentially affect its activity[8]	Both binding partners are in solution, preserving their native state
Sensitivity	Highly sensitive, suitable for a wide range of affinities	Less sensitive for very weak or very tight binders
Key Advantage for this Topic	Provides real-time kinetic information, crucial for understanding the dynamics of agonist binding and receptor activation.	Provides a complete thermodynamic profile, revealing the driving forces behind the interaction.
Key Challenge for this Topic	Maintaining the native conformation and activity of the immobilized NMDA receptor.	Ensuring the stability and monodispersity of the solubilized NMDA receptor at high concentrations.

Conclusion: Choosing the Right Tool for the Job

Both SPR and ITC are powerful techniques capable of providing high-quality data on the binding of (2R,4S)-azetidine-2,4-dicarboxylic acid to the NMDA receptor. The choice between them will ultimately depend on the specific research question.

• For a detailed understanding of the binding dynamics, including how quickly the agonist binds and dissociates from the receptor, SPR is the superior choice. The real-time nature of SPR provides invaluable kinetic information that is directly relevant to the physiological function of the NMDA receptor.

• To elucidate the fundamental thermodynamic forces driving the interaction, ITC is the unmatched technique. A complete thermodynamic profile can provide crucial insights for rational drug design and lead optimization efforts.

For a comprehensive characterization of the binding of (2R,4S)-azetidine-2,4-dicarboxylic acid to the NMDA receptor, a combined approach utilizing both SPR and ITC is highly recommended. The kinetic data from SPR can complement the thermodynamic data from ITC, providing a more complete picture of this critical molecular interaction. This dual-pronged approach will empower researchers to make more informed decisions in the development of novel therapeutics targeting the NMDA receptor.

References

• Lau, A. Y., & Roux, B. (2011). The hidden energetics of ligand binding and activation in a glutamate receptor. Nature structural & molecular biology, 18(3), 283–287. [Link]

• Guan, Y., Shan, X., Zhang, F., Wang, S., Chen, H. Y., & Tao, N. (2015). Kinetics of small molecule interactions with membrane proteins in single cells measured with mechanical amplification. Science advances, 1(10), e1500633. [Link]

• Zhang, F., Guan, Y., Shan, X., Wang, S., Chen, H. Y., & Tao, N. (2018). Label-Free Quantification of Small Molecule Binding to Membrane Proteins on Single Cells by Tracking Nanometer-Scale Cellular Membrane Deformation. ACS sensors, 3(3), 561–569. [Link]

• Kastrup, J. S., Johansen, T. N., & Pickering, D. S. (2012). Thermodynamics and structural analysis of positive allosteric modulation of the ionotropic glutamate receptor GluA2. Biochemical Journal, 441(1), 173–178. [Link]

• Shan, X., Guan, Y., Zhang, F., Wang, S., Chen, H. Y., & Tao, N. (2018). Measuring Ligand Binding Kinetics to Membrane Proteins Using Virion Nano-oscillators. Journal of the American Chemical Society, 140(36), 11467–11473. [Link]

• Bastos, M., Abian, O., Johnson, C. M., Ferreira-da-Silva, F., Vega, S., Jimenez-Alesanco, A., ... & Velazquez-Campoy, A. (2023). Isothermal titration calorimetry. Nature Reviews Methods Primers, 3(1), 1-22. [Link]

• McBain, C. J., & Mayer, M. L. (1990). Solubilization of the N-methyl-D-aspartate receptor channel complex from rat and porcine brain. The Journal of neuroscience : the official journal of the Society for Neuroscience, 10(7), 2343–2351. [Link]

• Biacore. (n.d.). Small molecule interaction. Retrieved from [Link]

• Lau, A. Y., & Roux, B. (2011). The hidden energetics of ligand binding and activation in a glutamate receptor. Nature structural & molecular biology, 18(3), 283–287. [Link]

• Lee, C. H., & Gouaux, E. (2024). Biochemical Properties of Synaptic Proteins Are Dependent on Tissue Preparation: NMDA Receptor Solubility Is Regulated by the C-Terminal Tail. Journal of Cellular Biochemistry, e30664. [Link]

• Lee, C. H., & Gouaux, E. (2024). Biochemical Properties of Synaptic Proteins Are Dependent on Tissue Preparation: NMDA Receptor Solubility Is Regulated by the C-Terminal Tail. Journal of Cellular Biochemistry, e30664. [Link]

• ResearchGate. (n.d.). Thermodynamics of binding of BPAM modulators measured by ITC. Retrieved from [Link]

• Wang, C., Yin, J., & Zhang, Y. (2018). Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design. Frontiers in chemistry, 6, 491. [Link]

• Depixus. (2025). Challenges In Studying Transient Protein-protein Interactions. Retrieved from [Link]

• Madden, D. R. (2002). Characterization of a Soluble Ligand Binding Domain of the NMDA Receptor Regulatory Subunit NR3A. The Journal of neuroscience : the official journal of the Society for Neuroscience, 22(23), 10229–10237. [Link]

• Biosensing Instrument. (2025). Application Note 119: Small Molecule Detection by Surface Plasmon Resonance (SPR). Retrieved from [Link]

• Johnson, P. E. (2015). Analysis of Aptamer-Small Molecule Binding Interactions Using Isothermal Titration Calorimetry. Methods in molecular biology (Clifton, N.J.), 1295, 135–148. [Link]

• Malvern Panalytical. (2019). Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. Retrieved from [Link]

• SPRpages. (2022). Immobilization theory. Retrieved from [Link]

• Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC). Retrieved from [Link]

• Klebe, G. (2015). ITC and NMR. In Drug Design (pp. 139-159). Springer, Berlin, Heidelberg. [Link]

• Biosensing Instrument. (n.d.). #134 Positive and Negative Control Studies of Small Molecule Binding to Membrane Protein. Retrieved from [Link]

• Wang, Z., Jin, G., & Wang, X. (2018). Characterization of Small Molecule–Protein Interactions Using SPR Method. In Surface Plasmon Resonance (pp. 149-160). Humana Press, New York, NY. [Link]

• Nicoya Lifesciences. (2024). Explained: Sensor Chips for Surface Plasmon Resonance and Other Applications. Retrieved from [Link]

• Damko, E. (2008). ITC Sample Preparation Guidelines. Retrieved from [Link]

• Roche, S., Groleau, D., & Le, M. (2013). Methods to Immobilize GPCR on the Surface of SPR Sensors. In G Protein-Coupled Receptors (pp. 189-203). Humana Press, Totowa, NJ. [Link]

• bioRxiv. (2025). Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of CD28-Targeted Small Molecules. Retrieved from [Link]

• Leadbeater, W., & Williams, D. H. (2005). A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. Analytical biochemistry, 343(2), 326–333. [Link]

• Trus, M., & Vala, M. (2022). Strategies for Surface Design in Surface Plasmon Resonance (SPR) Sensing. Chemosensors, 10(11), 449. [Link]

• Vala, M., & Trus, M. (2013). Study of Immobilization Procedure on Silver Nanolayers and Detection of Estrone with Diverged Beam Surface Plasmon Resonance (SPR) Imaging. Sensors, 13(3), 3692–3706. [Link]

• Manzoni, O., & Bockaert, J. (1993). Nitric Oxide-Induced Blockade of NMDA Receptors. Neuron, 10(4), 689–697. [Link]

• Reichert Technologies. (2024). Protein-Small Molecule Biomolecular Interactions - a Retrospective. Retrieved from [Link]

• Cytiva. (n.d.). Biacore™ systems in small molecule drug discovery. Retrieved from [Link]

Sources

• 1. biosensingusa.com [biosensingusa.com]
• 2. Study Small Molecule-Membrane Protein Binding Kinetics with Nanodisc and Charge Sensitive Optical Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solubilization of the N-methyl-D-aspartate receptor channel complex from rat and porcine brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biochemical Properties of Synaptic Proteins Are Dependent on Tissue Preparation: NMDA Receptor Solubility Is Regulated by the C‐Terminal Tail - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biochemical Properties of Synaptic Proteins Are Dependent on Tissue Preparation: NMDA Receptor Solubility Is Regulated by the C-Terminal Tail - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
• 8. Theory [sprpages.nl]
• 9. Methods to Immobilize GPCR on the Surface of SPR Sensors | Springer Nature Experiments [experiments.springernature.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Strategies for Surface Design in Surface Plasmon Resonance (SPR) Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Challenges In Studying Transient Protein-protein Interactions [depixus.com]
• 13. Frontiers | Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design [frontiersin.org]
• 14. tu-braunschweig.de [tu-braunschweig.de]
• 15. portlandpress.com [portlandpress.com]
• 16. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 17. Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1 | Malvern Panalytical [malvernpanalytical.com]
• 18. biorxiv.org [biorxiv.org]
• 19. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 20. lab.rockefeller.edu [lab.rockefeller.edu]

Safety & Regulatory Compliance

(2R,4S)-azetidine-2,4-dicarboxylic acid proper disposal procedures

Standard Operating Procedure: Safe Handling, Spill Mitigation, and Disposal of (2R,4S)-Azetidine-2,4-dicarboxylic Acid

(2R,4S)-azetidine-2,4-dicarboxylic acid is a highly functionalized, strained heterocyclic compound utilized extensively in drug development and synthetic biochemistry. Due to its dual carboxylic acid moieties and a secondary amine housed within a sterically strained four-membered ring, it presents specific handling and disposal challenges. This guide establishes the authoritative operational protocols for managing this compound, ensuring laboratory safety, regulatory compliance, and environmental protection.

Chemical Profiling and Quantitative Hazard Data

To design an effective disposal and handling strategy, we must first quantify the physical and hazard parameters of the substance.

Parameter	Value / Description
Chemical Name	(2R,4S)-azetidine-2,4-dicarboxylic acid
Molecular Formula	C5H7NO4
Molecular Weight	145.11 g/mol [1]
Physical State	White powder / crystalline solid
GHS Hazard Statements	H315 (Skin Irrit. 2), H319 (Eye Irrit. 2), H335 (STOT SE 3)
Incompatibilities	Strong oxidizing agents[2]
Decomposition Products	Carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx)[2]

Mechanistic Hazard Assessment (Causality)

Laboratory safety protocols are not arbitrary; they are strictly derived from the molecule's physicochemical behavior.

• Irritation Causality (H315, H319, H335): The compound acts as a localized proton donor. When the fine white powder contacts the moisture of the skin, eyes, or respiratory mucosa, the dicarboxylic acid groups dissociate, causing a rapid, localized drop in pH. This acidic microenvironment disrupts cellular lipid bilayers, leading to the observed inflammation and acute irritation.

• Decomposition and Reactivity: The four-membered azetidine ring is highly sterically strained. When exposed to strong oxidizing agents or excessive heat, the ring undergoes exothermic cleavage. Combustion of the secondary amine yields toxic nitrogen oxides (NOx)[2]. Therefore, disposal methods must avoid spontaneous oxidation and rely on controlled, high-temperature incineration with active NOx scrubbing[3].

Experimental Methodology: Solid Spill Containment & Recovery

Self-Validating System: The success of this protocol is verified by the absence of airborne particulates (visual check) and the restoration of a neutral pH on the affected surface.

Step 1: Immediate Isolation and PPE Verification

• Action: Evacuate non-essential personnel from the immediate area. Don appropriate PPE: chemical safety goggles (EN166/OSHA compliant), nitrile gloves, and a NIOSH-approved N95 or P100 particulate respirator[2].

• Causality: The primary acute risk is the inhalation of irritating dust (H335). A particulate respirator prevents mucosal deposition and subsequent respiratory tract irritation.

Step 2: Dust-Free Collection (Wet-Sweeping)

• Action: Do not use a dry brush or compressed air. Lightly mist the spill with a compatible, non-reactive solvent (e.g., a fine mist of water or isopropanol) to dampen the powder. Use a vacuum equipped with a HEPA filter, or carefully sweep the dampened material using a non-sparking scoop[2].

• Causality: Dampening increases the mass of the particulates, overcoming electrostatic repulsion and preventing the aerosolization of the active pharmaceutical ingredient (API) during mechanical collection.

Step 3: Surface Decontamination and Validation

• Action: Wash the spill area with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual acid, followed by a deionized (DI) water rinse.

• Validation: Swab the surface with a damp pH indicator strip. A reading of pH 6.5–7.5 confirms complete decontamination.

Experimental Methodology: Waste Segregation & Disposal

Self-Validating System: Proper waste segregation is validated by the absence of pressure build-up or exothermic reactions in the sealed waste container over a 24-hour observation period.

Step 1: Waste Classification and Container Selection

• Action: Place the collected solid waste, contaminated PPE, and cleanup materials into a high-density polyethylene (HDPE) or glass waste container[2].

• Causality: HDPE and glass are impervious to mild organic acids and will not degrade under prolonged contact, unlike certain susceptible polymers.

Step 2: Segregation from Incompatibles

• Action: Ensure the waste container is strictly segregated from strong oxidizing agents (e.g., peroxides, nitrates, permanganates)[2].

• Causality: Mixing azetidine-2,4-dicarboxylic acid with oxidizers can trigger an uncontrolled exothermic degradation of the strained azetidine ring, potentially leading to container rupture and toxic gas release.

Step 3: Labeling and Storage

• Action: Label the container clearly as "Hazardous Waste: Toxic/Irritant Solid - (2R,4S)-Azetidine-2,4-dicarboxylic acid". Store in a cool, dry, well-ventilated secondary containment area, locked up[3].

• Validation: Inspect the sealed container after 1 hour and 24 hours. No bulging or heat generation indicates stable, safe storage.

Step 4: Final Disposal via Approved Vendor

• Action: Transfer the sealed containers to an approved, licensed chemical waste disposal facility[3]. Specify on the manifest that the waste contains nitrogenous organic acids.

• Causality: The standard and safest method for terminal disposal of this compound is high-temperature incineration. The facility must be aware of the nitrogen content to ensure their environmental scrubbers are active to capture hazardous NOx emissions generated during combustion[2].

Process Visualization

Workflow for the safe handling and disposal of (2R,4S)-azetidine-2,4-dicarboxylic acid waste.

References

• Source: coleparmer.
• Source: nih.
• Source: lgcstandards.

Sources

• 1. trans-Azetidine-2,4-dicarboxylic acid | C5H7NO4 | CID 6604769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. lgcstandards.com [lgcstandards.com]